Nebramycin factor 11

• CAS: 64332-33-8

Core Science & Biosynthesis

An In-depth Technical Guide to Nebramycin Factor 11: Chemical Structure and Physical Properties

For Immediate Release

[City, State] – [Date] – This whitepaper provides a comprehensive technical overview of Nebramycin factor 11, a minor component of the nebramycin antibiotic complex produced by the bacterium Streptomyces tenebrarius. This document is intended for researchers, scientists, and drug development professionals interested in the chemical and physical characteristics of this aminoglycoside antibiotic.

Introduction: The Nebramycin Complex and the Significance of Factor 11

The nebramycin complex is a family of structurally related aminoglycoside antibiotics, with tobramycin (Nebramycin factor 6) being the most clinically significant member.[1] These antibiotics are biosynthesized by Streptomyces tenebrarius and exhibit a broad spectrum of activity against various bacteria.[2] Nebramycin factor 11 is considered a minor component of this complex and is often classified as a tobramycin intermediate or impurity in fermentation broths.[2] Understanding the chemical structure and physical properties of minor factors like Nebramycin factor 11 is crucial for optimizing fermentation and purification processes in the manufacturing of tobramycin, as well as for the comprehensive analysis of related impurities in the final drug product.[]

Chemical Structure of Nebramycin Factor 11

Nebramycin factor 11 is an aminoglycoside composed of three main structural units: a central 2-deoxystreptamine (2-DOS) ring, and two amino-sugar moieties glycosidically linked to the 2-DOS core.

The systematic IUPAC name for Nebramycin factor 11 is 1-((2R,3R,5S,6R)-6-(aminomethyl)-2-(((1R,2S,3S,4R,6S)-4,6-diamino-3-(((2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-2-hydroxycyclohexyl)oxy)-5-hydroxytetrahydro-2H-pyran-3-yl)urea.

The key structural features include:

• A central 2-deoxystreptamine ring: This is a characteristic feature of many clinically important aminoglycosides.

• Two amino-sugar rings: These sugars are crucial for the antibiotic's interaction with the bacterial ribosome.

• A urea linkage: This is a distinguishing feature of Nebramycin factor 11 compared to some other members of the nebramycin complex.

The chemical structure of Nebramycin factor 11 is depicted in the following diagram:

Caption: 2D chemical structure of Nebramycin factor 11.

Physical and Chemical Properties

Property	Value	Source
Molecular Formula	C19H38N6O10
Molecular Weight	510.55 g/mol
CAS Number	64332-33-8	[5]
Appearance	Assumed to be a white to off-white powder	[6] (by analogy)
Solubility	Expected to be freely soluble in water and slightly soluble in alcohol.[4] Insoluble in most organic solvents.[4]	(General for aminoglycosides)
Melting Point	Not explicitly reported.
Optical Activity	Expected to be optically active due to multiple chiral centers. Specific rotation not reported.

Methodologies for Isolation and Characterization

The isolation and characterization of Nebramycin factor 11 from the complex fermentation broth of S. tenebrarius require a multi-step approach involving extraction, separation, and sophisticated analytical techniques. The following protocols are based on established methods for the analysis of the nebramycin complex and related aminoglycoside impurities.[][7]

Isolation and Purification Workflow

The general workflow for isolating Nebramycin factor 11 involves solid-phase extraction followed by chromatographic separation.

Caption: General workflow for the isolation of Nebramycin factor 11.

Experimental Protocol: Solid-Phase Extraction (SPE)

• Rationale: SPE is an effective method for the initial cleanup and concentration of aminoglycosides from the aqueous fermentation broth, separating them from more polar and non-polar impurities.[7] Cation-exchange cartridges are particularly effective due to the basic nature of the amino groups in the aminoglycoside structure.

• Step-by-Step Methodology:

  • Clarify the fermentation broth by centrifugation or filtration to remove bacterial cells and other particulate matter.

  • Condition a mixed-mode cation-exchange SPE cartridge (e.g., Oasis MCX) with methanol followed by water.

  • Load the clarified broth onto the SPE cartridge.

  • Wash the cartridge with a non-eluting solvent (e.g., water or a low percentage of organic solvent) to remove salts and other polar impurities.

  • Elute the nebramycin factors with a solution of ammonium hydroxide in methanol (e.g., 5% NH4OH in methanol).

  • Evaporate the eluate to dryness under reduced pressure to obtain the crude extract.

Structural Elucidation and Characterization

The definitive identification and structural characterization of Nebramycin factor 11 rely on a combination of mass spectrometry and nuclear magnetic resonance spectroscopy.

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

• Rationale: HPLC coupled with mass spectrometry is a powerful tool for the separation and identification of components in a complex mixture.[7][8] Reversed-phase HPLC with an ion-pairing agent is commonly used to achieve good separation of the highly polar aminoglycosides.[7]

• Step-by-Step Methodology:

  • Dissolve the crude extract in the mobile phase.

  • Inject the sample onto a reversed-phase C18 HPLC column.

  • Employ a gradient elution with a mobile phase consisting of an aqueous solution of an ion-pairing agent (e.g., heptafluorobutyric acid) and an organic modifier (e.g., acetonitrile).

  • Detect the eluting compounds using an electrospray ionization (ESI) mass spectrometer in positive ion mode.

  • Identify Nebramycin factor 11 by its characteristic mass-to-charge ratio (m/z) corresponding to its molecular weight.

  • Perform tandem mass spectrometry (MS/MS) to obtain fragmentation patterns that can confirm the structure by comparison with known fragmentation pathways of related aminoglycosides.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Rationale: NMR spectroscopy provides detailed information about the chemical environment of each atom in the molecule, allowing for the unambiguous determination of the chemical structure and stereochemistry.

• Experimental Considerations:

  • 1H NMR: Provides information on the number and connectivity of protons.

  • 13C NMR: Provides information on the carbon skeleton of the molecule.

  • 2D NMR (e.g., COSY, HSQC, HMBC): These experiments are essential to establish the connectivity between protons and carbons, and to piece together the individual sugar rings and their linkage to the 2-deoxystreptamine core.

Conclusion

Nebramycin factor 11 is a structurally interesting minor component of the nebramycin complex. While not a primary therapeutic agent itself, its characterization is vital for the quality control and optimization of tobramycin production. The methodologies outlined in this guide provide a framework for the isolation and detailed structural analysis of this and other related aminoglycoside antibiotics. Further research into the biological activity of Nebramycin factor 11 could also provide insights into the structure-activity relationships of this important class of antibiotics.

References

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• Semantic Scholar. (2009). Characterization of impurities in tobramycin by liquid chromatography-mass spectrometry. Retrieved from [Link]

• Park, J. W., Park, S. R., Han, A. R., Nepal, K. K., Yoo, Y. J., Kim, E. J., ... & Yoon, Y. J. (2010). The nebramycin aminoglycoside profiles of Streptomyces tenebrarius and their characterization using an integrated liquid chromatography-electrospray ionization-tandem mass spectrometric analysis. Analytica Chimica Acta, 661(1), 76-84. Retrieved from [Link]

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• Thompson, R. Q., & Presti, E. A. (1967). Nebramycin, a new broad-spectrum antibiotic complex. 3. Isolation and chemical-physical properties. Antimicrobial Agents and Chemotherapy, 7, 332-340. Retrieved from [Link]

• Wiedza, M. (2020). Determination of aminoglycoside antibiotics: current status and future trends. Retrieved from [Link]

• Basnet, D. B. (2003). Isolation and characterization of the tobramycin biosynthetic gene cluster from Streptomyces tenebrarius. Retrieved from [Link]

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• LabRulez. (n.d.). Determination of Tobramycin in Crude and In-Process Production Samples During Manufacturing Using HPAE-IPAD. Retrieved from [Link]

• Agilent. (2015). Analysis of Aminoglycoside Antibiotics by Reversed-Phase HPLC. Retrieved from [Link]

• PubChem. (n.d.). 5-amino-2-(aminomethyl)-6-[(1R,2R,3S,4R,6S)-4,6-diamino-2-[(2S,3R,4S,5R) -. Retrieved from [Link]

• Chemtunes. (n.d.). BioPath - 2-Hydroxy-4,6-diamino-1,3,5-triazine. Retrieved from [Link]

• ResearchGate. (2013). Fast determination of tobramycin by reversed-phase ion-pair high performance liquid chromatography with a refractive index detector. Retrieved from [Link]

• PubChem. (n.d.). Chitotriose. Retrieved from [Link]

• PMC. (2021). Synthesis and Antibacterial Activity of New 6″-Modified Tobramycin Derivatives. Retrieved from [Link]

• CoPolDB. (n.d.). Monomer detail | 2-Vinyl-4,6-diamino-1,3,5-triazine. Retrieved from [Link]

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Biosynthetic Pathway of Nebramycin Factor 11 in Streptomyces tenebrarius: A Comprehensive Technical Guide

Introduction

Streptomyces tenebrarius (also classified as Streptoalloteichus tenebrarius) is an industrially vital actinomycete renowned for producing the nebramycin complex, a mixture of potent aminoglycoside antibiotics[1]. While the primary clinical product derived from this complex is tobramycin—a broad-spectrum antibiotic essential for treating severe Gram-negative infections like Pseudomonas aeruginosa—the fermentation broth contains numerous structurally related aminoglycosides and biosynthetic intermediates[1][2].

Among these minor components is Nebramycin Factor 11 (commonly referred to in analytical contexts as Tobramycin Impurity 2 or Tobramycin Impurity F). Structurally identified as 2'-N-carbamoyltobramycin (C19H38N6O10)[3][4], Nebramycin Factor 11 represents a critical divergence in the terminal stages of the biosynthetic pathway. Understanding its biosynthesis is paramount for drug development professionals aiming to optimize fermentation yields, engineer high-producing strains, and control impurity profiles during downstream processing[1][5].

Genetic and Enzymatic Basis of the Biosynthetic Pathway

The biosynthesis of the nebramycin complex is governed by the tbm/tob gene cluster, which orchestrates the conversion of primary carbon metabolites into complex polycationic pseudo-oligosaccharides[6][7].

Phase 1: Formation of the 2-Deoxystreptamine (DOS) Core

The biosynthesis of all nebramycin factors begins with primary carbon metabolism, specifically utilizing D-glucose[1][8].

• Carbocycle Formation: The pathway is initiated by the enzyme TbmA (a 2-deoxy-scyllo-inosose synthase), which catalyzes the conversion of glucose-6-phosphate to 2-deoxy-scyllo-inosose (DOI) in the presence of NAD+ and Co2+[6].

• Transamination: DOI undergoes transamination catalyzed by L-glutamine:DOI aminotransferases (such as TbmB) to form 2-deoxy-scyllo-inosamine (DOIA)[6].

• Core Completion: A subsequent oxidation and a second transamination step yield the central 2-deoxystreptamine (DOS) core, the defining structural feature of this aminoglycoside class[1][6].

Phase 2: Glycosylation and the Paromamine Branch

The DOS core is heavily modified by glycosyltransferases to build the pseudo-oligosaccharide backbone.

• First Glycosylation: The attachment of an aminosugar (N-acetylglucosamine) to the DOS core is catalyzed by glycosyltransferases (e.g., TobM1/TobM2), followed by deacetylation to yield paromamine [1][9].

• Oxidation and Amination: The tacB gene encodes a 6'-dehydrogenase that reduces the 6'-hydroxyl group of paromamine to a keto group[10]. This facilitates the subsequent transfer of an amino group by an aminotransferase (TacC/TobB) to form neamine [1][10].

Phase 3: Assembly of Tobramycin and Carbamoylation (The Factor 11 Divergence)

Neamine is further glycosylated to form kanamycin B, which undergoes a critical 3'-deoxygenation step to become tobramycin[7][8]. The final modifications in S. tenebrarius involve carbamoylation, catalyzed by the carbamoyltransferase TobZ [7].

• Primary Route: TobZ typically transfers a carbamoyl group to the 6''-hydroxyl group of the kanosamine ring, yielding 6''-O-carbamoyltobramycin (Nebramycin Factor 5). In industrial settings, this direct fermentation product is subjected to alkaline hydrolysis to yield active tobramycin[2][7].

• Factor 11 Divergence: Due to the inherent substrate promiscuity of the biosynthetic enzymes, carbamoylation can alternatively occur at the 2'-amino position of the nebrosamine ring, generating Nebramycin Factor 11 (2'-N-carbamoyltobramycin). Controlling the expression of tobZ and regulatory genes like tobR is a primary strategy in metabolic engineering to redirect metabolic flux and minimize such impurities[11].

Biosynthetic pathway of Nebramycin Factor 11 from D-glucose in S. tenebrarius.

Quantitative Data: The Nebramycin Complex

To effectively monitor fermentation and guide metabolic engineering, it is crucial to understand the structural and chemical differences between the nebramycin factors.

Aminoglycoside	Alternate Name	Chemical Formula	Key Structural Feature	Role in Production
Tobramycin	Nebramycin Factor 6	C18H37N5O9	3'-deoxy modification	Active Pharmaceutical Ingredient (API)[1]
Kanamycin B	Nebramycin Factor 5'	C18H37N5O10	3'-hydroxyl present	Precursor / Byproduct[8]
Apramycin	Nebramycin Factor 2	C21H41N5O11	Fused bicyclic sugar	Major co-metabolite / Impurity[9]
6''-O-Carbamoyltobramycin	Nebramycin Factor 5	C19H38N6O10	6''-O-carbamoyl group	Direct fermentation product[2]
Nebramycin Factor 11	Tobramycin Impurity 2	C19H38N6O10	2'-N-carbamoyl group	Minor impurity requiring clearance[3][4]

Experimental Protocols: LC-ESI-MS/MS Profiling of Nebramycin Intermediates

Because aminoglycosides lack a strong chromophore or fluorophore, traditional UV/Vis detection is highly limited[12]. The following field-proven protocol utilizes Mixed-Mode Cation Exchange (MCX) Solid-Phase Extraction (SPE) coupled with Ion-Pairing LC-MS/MS to accurately profile Nebramycin Factor 11 and related intermediates[5].

Causality Check (Why this method?): Aminoglycosides are extremely polar and polycationic (Tobramycin has 5 amine groups with pKa values ranging from 6.2 to 8.9)[12]. Standard reversed-phase chromatography fails to retain them. Using Heptafluorobutyric Acid (HFBA) as an ion-pairing reagent neutralizes the positive charges, allowing retention on a C18 column, while OASIS MCX SPE effectively isolates these basic compounds from the complex fermentation broth[5].

Step-by-Step Methodology:

• Sample Preparation & Acid Extraction:

  • Harvest 1 mL of S. tenebrarius fermentation broth.

  • Acidify the broth using 0.1 M HCl to pH 2.0-3.0. Rationale: Acidification ensures all amino groups on the nebramycin factors are fully protonated, maximizing solubility and disrupting protein binding[5].

  • Centrifuge at 12,000 x g for 10 minutes and collect the supernatant.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition an OASIS MCX SPE cartridge with 1 mL methanol followed by 1 mL water[5].

  • Load the acidified supernatant onto the cartridge.

  • Wash with 1 mL of 0.1 M HCl, followed by 1 mL of methanol to remove neutral and acidic impurities[2].

  • Elute the nebramycin factors using 1 mL of 5% ammonium hydroxide in methanol. Rationale: The high pH deprotonates the amines, releasing them from the strong cation exchange resin[2][5].

  • Evaporate the eluate to dryness under a gentle nitrogen stream and reconstitute in 100 µL of mobile phase A.

• LC-MS/MS Analysis:

  • Column: Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: Water containing 10 mM HFBA (Ion-pairing agent)[5].

  • Mobile Phase B: Acetonitrile containing 10 mM HFBA.

  • Gradient: 5% B to 40% B over 15 minutes.

  • Detection: Electrospray Ionization (ESI) in positive mode. Use Multiple Reaction Monitoring (MRM). For Nebramycin Factor 11 (MW 510.5), monitor the precursor ion [M+H]+ at m/z 511.5 transitioning to specific product ions (e.g., m/z 163 or 324 corresponding to the fragmented sugars)[3][5].

• Validation (Self-Validating System): Spike blank fermentation medium with authentic tobramycin and carbamoyltobramycin standards to confirm recovery rates (target >89%) and validate the self-consistency of the extraction[5].

LC-MS/MS workflow for profiling Nebramycin Factor 11 using SPE and HFBA ion-pairing.

Conclusion

The biosynthesis of Nebramycin Factor 11 is a testament to the complex, branching nature of secondary metabolism in Streptomyces tenebrarius. By mapping the enzymatic promiscuity of carbamoyltransferases like TobZ and utilizing advanced ion-pairing LC-MS/MS techniques, researchers can precisely track and engineer the metabolic flux. This not only aids in the reduction of clinical impurities but also paves the way for the rational design of novel aminoglycoside derivatives.

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In-Depth Technical Guide: Nebramycin Factor 11 (CAS 64332-33-8) Characterization via LC-ESI-MS/MS

Executive Summary

Chemical Identity & Structural Biology

Nebramycin Factor 11 is structurally defined as a urea derivative of tobramycin[4]. Specifically, it features a carbamoyl group attached to the aminoglycoside backbone, which increases its molecular weight by exactly ~43 Da relative to tobramycin. This structural modification alters its polarity and basicity, requiring precise tuning of chromatographic ion-pairing strategies.

Table 1: Physicochemical Specifications of Nebramycin Factor 11

Property	Value
Common Name	Nebramycin Factor 11 (6''-O-carbamoyltobramycin / Urea derivative)
CAS Registry Number	64332-33-8
Molecular Formula	C19H38N6O10
Molecular Weight	510.54 g/mol
Monoisotopic Mass	~510.26 Da
Biosynthetic Origin	Streptomyces tenebrarius fermentation broth
Target Precursor Ion (ESI+)	[M+H]+ m/z 511.5

Analytical Challenges & Mass Spectrometry Fundamentals

The analysis of Nebramycin Factor 11 presents two primary physicochemical hurdles:

• Extreme Hydrophilicity: As a highly polar polyamine, it exhibits zero retention on standard reversed-phase (RP) columns, typically eluting in the void volume.

• Lack of UV Chromophore: The absence of conjugated pi-systems renders standard optical detectors useless without derivatization[3].

The Causality of the Solution: To solve the retention issue without compromising MS compatibility, we utilize Heptafluorobutyric acid (HFBA) as a volatile ion-pairing reagent in the mobile phase[1]. The acidic head of HFBA pairs with the protonated primary amines of Nebramycin Factor 11, neutralizing its charge. Simultaneously, the hydrophobic perfluorinated tail of HFBA interacts strongly with the C18 stationary phase, artificially increasing the analyte's hydrophobicity and ensuring baseline resolution from early-eluting matrix interferents[5]. Because HFBA is volatile, it is fully compatible with the ESI source, unlike traditional phosphate buffers that cause catastrophic source fouling.

Predictive ESI-MS/MS Fragmentation Dynamics

In positive electrospray ionization (ESI+), the abundant amine groups of Nebramycin Factor 11 readily accept protons, yielding a dominant precursor ion at m/z 511.5 ([M+H]+).

During Collision-Induced Dissociation (CID) within the tandem mass spectrometer, aminoglycosides predictably fragment at their weakest points: the glycosidic bonds linking the sugar rings to the central 2-deoxystreptamine core[6]. The loss of the modified and unmodified sugar moieties generates highly stable, characteristic product ions. Monitoring the transition from m/z 511.5 to the core fragment (m/z 163.3) provides absolute structural confirmation.

Caption: Predictive ESI-MS/MS collision-induced dissociation (CID) pathways for Nebramycin Factor 11.

Experimental Workflow: LC-ESI-MS/MS Protocol

To ensure a self-validating system , this protocol integrates Apramycin as an Internal Standard (IS)[5]. Spiking the IS prior to extraction controls for variable recovery rates during Solid-Phase Extraction (SPE) and normalizes any ion suppression encountered in the ESI source.

Caption: Step-by-step LC-ESI-MS/MS workflow for Nebramycin Factor 11 extraction and quantification.

Step-by-Step Methodology

Step 1: Acid Extraction & IS Spiking

• Action: Aliquot 1.0 mL of fermentation broth. Spike with 50 µL of Apramycin IS (10 µg/mL). Add 200 µL of 5% Trichloroacetic Acid (TCA).

• Causality: TCA abruptly lowers the pH, fully protonating the polybasic aminoglycosides while simultaneously precipitating matrix proteins that would otherwise clog the SPE frit.

Step 2: Solid-Phase Extraction (SPE) Cleanup

• Action: Load the supernatant onto a pre-conditioned OASIS MCX (Mixed-Mode Cation Exchange) cartridge[1]. Wash with 0.1 N HCl, followed by 100% Methanol. Elute with 5% NH₄OH in Methanol.

• Causality: At acidic pH, Nebramycin Factor 11 is heavily positively charged and binds fiercely to the sulfonic acid groups of the MCX resin. The methanol wash removes neutral lipids and acidic impurities. The high-pH elution buffer deprotonates the analyte, breaking the ionic bond and releasing a highly purified extract.

Step 3: Chromatographic Separation

• Action: Inject 10 µL of the reconstituted extract onto a C18 column (250 x 4.6 mm, 5 µm). Run a gradient using Mobile Phase A (Water + 10 mM HFBA) and Mobile Phase B (Acetonitrile + 10 mM HFBA).

• Causality: As established, HFBA acts as the critical bridge, allowing the hydrophilic analyte to partition into the hydrophobic stationary phase, achieving sharp, symmetrical peaks.

Step 4: Mass Spectrometric Detection (MRM)

• Action: Operate the triple quadrupole mass spectrometer in ESI+ Multiple Reaction Monitoring (MRM) mode.

Table 2: Optimized MS/MS Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
Nebramycin Factor 11	511.5	163.3	25	Quantifier Transition
Nebramycin Factor 11	511.5	322.2	20	Qualifier Transition
Apramycin (IS)	540.3	217.2	28	Internal Standard[5]

Conclusion

The quantification and structural verification of Nebramycin Factor 11 (CAS 64332-33-8) demand an analytical approach that respects its unique polybasic and hydrophilic nature. By coupling mixed-mode cation exchange extraction with HFBA-mediated ion-pairing LC-MS/MS, laboratories can achieve sub-ng/mL detection limits[1]. This self-validating framework ensures high-throughput reliability, making it an indispensable protocol for researchers mapping Streptomyces biosynthetic pathways or monitoring tobramycin API purity.

References

• The nebramycin aminoglycoside profiles of Streptomyces tenebrarius and their characterization using an integrated liquid chromatography-electrospray ionization-tandem mass spectrometric analysis. Journal of Chromatography A (2010).

• Measurement of Tobramycin by Reversed-Phase High-Performance Liquid Chromatography With Mass Spectrometry Detection. Analytica Chimica Acta (2006).

• Characterization of impurities in tobramycin by liquid chromatography-mass spectrometry. Journal of Chromatography A (2009).

• Determination of tobramycin in serum using liquid chromatography-tandem mass spectrometry and comparison with fluorescence polarization assay. Journal of Chromatography B (2002).

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An In-Depth Technical Guide to the In Vitro Cytotoxicity and Safety Profile of Nebramycin Factor 11

Authored by: A Senior Application Scientist

Abstract

Nebramycin factor 11, a member of the aminoglycoside class of antibiotics, presents a promising avenue for combating severe bacterial infections. As with all aminoglycosides, a thorough evaluation of its safety profile is paramount to its potential clinical utility. This technical guide provides a comprehensive framework for the in-vitro assessment of Nebramycin factor 11's cytotoxicity and safety, with a particular focus on nephrotoxicity and ototoxicity. This document is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols and the scientific rationale underpinning each methodological choice. The guide emphasizes a multi-faceted approach, integrating various cell-based assays to construct a robust and reliable safety profile for this novel antibiotic candidate.

Introduction to Nebramycin Factor 11 and the Imperative for In Vitro Safety Assessment

Nebramycin is a complex of aminoglycoside antibiotics produced by Streptomyces tenebrarius[1][2]. This complex includes several factors, with tobramycin (Nebramycin factor 6) being one of the most clinically significant[1][3]. Nebramycin factor 11, with the molecular formula C19H38N6O10, is another component of this complex[4]. Aminoglycosides are potent, broad-spectrum antibiotics indispensable for treating life-threatening Gram-negative bacterial infections[5][6][7]. Their mechanism of action involves binding to the bacterial 30S ribosomal subunit, leading to protein mistranslation and ultimately, bacterial cell death[8][9].

Despite their efficacy, the clinical use of aminoglycosides is hampered by dose-dependent toxicities, primarily nephrotoxicity (kidney damage) and ototoxicity (inner ear damage)[6][7][9][10][11][12]. These adverse effects necessitate careful therapeutic drug monitoring and limit their application. Therefore, a rigorous preclinical safety evaluation of any new aminoglycoside candidate, such as Nebramycin factor 11, is critical. In vitro cytotoxicity assays serve as a crucial first step in this evaluation, offering a cost-effective and ethical means to predict potential toxicities before proceeding to in vivo studies[13][14][15]. This guide outlines a comprehensive in vitro strategy to delineate the cytotoxic potential and safety profile of Nebramycin factor 11.

General In Vitro Cytotoxicity Assessment of Nebramycin Factor 11

A foundational understanding of a compound's general cytotoxicity across different cell types is essential. This is achieved by employing a battery of assays that measure various cellular health indicators.

Rationale for a Multi-Assay Approach

Relying on a single cytotoxicity assay can be misleading, as different compounds can induce cell death through diverse mechanisms (e.g., apoptosis, necrosis) that are differentially detected by various assays[14]. A multi-assay approach provides a more complete picture of the cytotoxic effects of Nebramycin factor 11. The recommended core assays include assessments of cell viability, membrane integrity, and apoptosis induction.

Experimental Workflow for General Cytotoxicity Screening

The following diagram illustrates the general workflow for assessing the in vitro cytotoxicity of Nebramycin factor 11.

Caption: General workflow for in vitro cytotoxicity assessment of Nebramycin factor 11.

Detailed Experimental Protocols

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures the metabolic activity of cells, which is an indicator of cell viability[14][16].

Protocol:

• Cell Seeding: Seed cells (e.g., HEK293, a human embryonic kidney cell line) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours at 37°C and 5% CO2.

• Treatment: Prepare serial dilutions of Nebramycin factor 11 in the appropriate cell culture medium. Remove the old medium from the cells and add 100 µL of the diluted compound to each well. Include untreated cells as a negative control and a known cytotoxic agent (e.g., doxorubicin) as a positive control.

• Incubation: Incubate the plate for 24, 48, and 72 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 (half-maximal inhibitory concentration) value.

The Lactate Dehydrogenase (LDH) assay measures the release of LDH, a cytosolic enzyme, into the culture medium upon cell membrane damage, which is indicative of necrosis[17].

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, 72 hours).

• Sample Collection: After incubation, carefully collect 50 µL of the supernatant from each well.

• LDH Reaction: Add 50 µL of the LDH reaction mixture (as per the manufacturer's instructions) to each supernatant sample in a new 96-well plate.

• Incubation: Incubate the plate for 30 minutes at room temperature, protected from light.

• Stop Reaction: Add 50 µL of the stop solution.

• Absorbance Measurement: Measure the absorbance at 490 nm.

• Data Analysis: Calculate the percentage of LDH release relative to a positive control (cells lysed to achieve maximum LDH release) and determine the EC50 (half-maximal effective concentration) for LDH release.

In Vitro Safety Profile: Focus on Nephrotoxicity and Ototoxicity

The primary safety concerns for aminoglycosides are nephrotoxicity and ototoxicity[7][12]. Therefore, a focused in vitro assessment using relevant cell models is crucial.

In Vitro Nephrotoxicity Assessment

Aminoglycoside-induced nephrotoxicity primarily affects the proximal tubule cells of the kidneys[5][13]. Therefore, in vitro models using these cells are highly relevant.

• Primary Human Renal Proximal Tubule Epithelial Cells (RPTECs): These cells most closely mimic the in vivo situation but can be challenging to culture and have a limited lifespan.

• Human Kidney 2 (HK-2) cell line: An immortalized human proximal tubule cell line that is a well-established and more convenient model for nephrotoxicity studies[18].

• LLC-PK1 and MDCK cell lines: Porcine and canine kidney epithelial cell lines, respectively, that have also been used to model gentamicin nephrotoxicity[19].

In addition to the general cytotoxicity assays (MTT, LDH), specific endpoints for nephrotoxicity should be evaluated.

Table 1: In Vitro Nephrotoxicity Endpoints and Assays for Nebramycin Factor 11

Endpoint	Assay	Rationale
Cell Viability	MTT Assay	To determine the direct cytotoxic effect on proximal tubule cells.
Membrane Damage	LDH Assay	To assess necrosis and loss of membrane integrity.
Apoptosis	Caspase-3/7 Assay	To measure the induction of programmed cell death.
Mitochondrial Dysfunction	JC-1 Staining	To assess changes in mitochondrial membrane potential, a key event in aminoglycoside toxicity.
Oxidative Stress	ROS-Glo™ H₂O₂ Assay	To quantify the generation of reactive oxygen species (ROS), a known mechanism of aminoglycoside-induced kidney damage[8].
Lysosomal Integrity	Acridine Orange Staining	To evaluate the disruption of lysosomes, where aminoglycosides are known to accumulate[20].

In Vitro Ototoxicity Assessment

Aminoglycoside-induced ototoxicity results in damage to the sensory hair cells of the inner ear, leading to hearing loss and vestibular dysfunction[10][21][22].

• House Ear Institute-Organ of Corti 1 (HEI-OC1) cell line: An immortalized murine auditory cell line that expresses markers of hair cells and is a widely used model for ototoxicity studies[5][10][23].

• UB/OC-2 cell line: Another murine auditory cell line that has shown sensitivity to gentamicin[10][24].

• Cochlear Explant Cultures: These are ex vivo models that maintain the complex three-dimensional structure of the organ of Corti and provide a more physiologically relevant system for assessing hair cell damage[5][23].

• Zebrafish Lateral Line Hair Cells: The zebrafish lateral line contains hair cells that are structurally and functionally similar to mammalian inner ear hair cells, making it a valuable in vivo model for high-throughput screening of ototoxic and otoprotective compounds[23][25][26][27].

Table 2: In Vitro Ototoxicity Endpoints and Assays for Nebramycin Factor 11

Endpoint	Assay	Rationale
Cell Viability	MTT or CellTiter-Glo® Assay	To quantify cell viability in auditory cell lines.
Hair Cell Survival	Immunocytochemistry (Myosin VIIa staining)	To specifically label and count surviving hair cells in cochlear explant cultures.
Apoptosis	TUNEL Assay or Caspase-3/7 Assay	To detect DNA fragmentation and caspase activation, hallmarks of apoptosis in hair cells.
Drug Uptake	Fluorescently-tagged Aminoglycoside Uptake Assay	To visualize and quantify the entry of Nebramycin factor 11 (or a fluorescent analog) into hair cells, often via mechanotransduction channels[8][10][25][26].
Mitochondrial-Mediated Apoptosis Pathway	Western Blotting for Bcl-2 family proteins and Cytochrome c release	To investigate the involvement of the intrinsic apoptotic pathway, a known mechanism of aminoglycoside ototoxicity[7].

Mechanistic Insights: A Deeper Dive into Aminoglycoside-Induced Apoptosis

The following diagram illustrates a potential signaling pathway for aminoglycoside-induced apoptosis in inner ear hair cells, which should be investigated for Nebramycin factor 11.

Caption: A proposed signaling pathway for Nebramycin factor 11-induced ototoxicity.

Data Interpretation and Reporting

A comprehensive report should be generated that synthesizes the data from all assays. This report should include:

• IC50/EC50 Values: Clearly tabulated IC50 and EC50 values for each assay and cell line.

• Dose-Response Curves: Graphical representation of the dose-dependent effects of Nebramycin factor 11.

• Morphological Changes: Microscopic images illustrating any observed changes in cell morphology.

• Comparative Analysis: A comparison of the cytotoxicity of Nebramycin factor 11 with other known aminoglycosides (e.g., gentamicin, tobramycin) and a discussion of the structure-activity relationship.

• Safety Index Calculation: A preliminary in vitro therapeutic index can be calculated by comparing the cytotoxic concentrations with the expected efficacious concentrations (if known).

Conclusion

The in vitro cytotoxicity and safety profiling of Nebramycin factor 11 is a critical step in its development as a potential therapeutic agent. The methodologies outlined in this guide provide a robust framework for a thorough and scientifically sound evaluation. By employing a multi-assay, multi-cell line approach with a specific focus on the known target organs of aminoglycoside toxicity, researchers can build a comprehensive safety profile that will inform go/no-go decisions for further preclinical and clinical development. This systematic approach ensures a deep understanding of the potential risks associated with Nebramycin factor 11, ultimately contributing to the development of safer and more effective antibiotic therapies.

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• Kenyon, E. J., Kirkwood, N. K., & Kitcher, S. R. (2021). Identification of a series of hair-cell MET channel blockers that protect against aminoglycoside-induced ototoxicity. JCI Insight, 6(7), e145704.
• Black, H. R., & Griffith, R. S. (1970). Tobramycin (Nebramycin Factor 6): In Vitro Activity Against Pseudomonas Aeruginosa. Antimicrobial agents and chemotherapy, 10, 381-388.
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Aminoglycoside Target Binding Affinity of Nebramycin Factor 11: Structural Mechanics and Ribosomal Decoding

Executive Summary

The nebramycin complex, produced by the soil actinomycete Streptomyces tenebrarius, is a rich source of clinically significant aminoglycoside antibiotics, most notably tobramycin (Factor 6) and apramycin (Factor 2)[1][2]. However, the minor constituents of this fermentation complex, such as Nebramycin Factor 11 (NF11) , offer critical insights into the structure-activity relationships (SAR) governing ribosomal target recognition and enzymatic resistance[3].

Structurally, NF11 is a 4,6-disubstituted 2-deoxystreptamine (2-DOS). Its IUPAC nomenclature—4-O-[6-Amino-2-[(aminocarbonyl)amino]-2,3,6-trideoxy-α-D-ribo-hexopyranosyl]-6-O-(3-amino-3-deoxy-α-D-glucopyranosyl)-2-deoxy-D-streptamine—reveals it to be a highly specific analog of tobramycin, characterized by a unique 2'-ureido (carbamoylamino) modification on its Ring I sugar[4][5]. As a Senior Application Scientist, I present this technical guide to dissect how this specific ureido substitution modulates the thermodynamics of 16S rRNA A-site binding and provides a biophysical mechanism for evading aminoglycoside-modifying enzymes (AMEs)[6].

Structural Biochemistry and Target Recognition

Aminoglycosides exert their bactericidal effects by binding to the decoding center (A-site) of the bacterial 16S rRNA within the 30S ribosomal subunit[6]. For 4,6-disubstituted 2-DOS compounds, Ring I (the 4-O substituent) acts as the primary molecular anchor. It inserts deeply into the A-site, stacking against G1491 and forming pseudo-Watson-Crick hydrogen bonds with A1408.

In canonical molecules like tobramycin, the 2'-amino group of Ring I is protonated at physiological pH and forms a critical, high-affinity electrostatic interaction with the phosphate backbone of A1493. In NF11, this basic primary amine is replaced by a neutral, sterically bulky ureido group (-NH-CO-NH₂).

The Biophysical Trade-Off

The causality of this structural shift is twofold:

• Thermodynamic Penalty: The ureido group lacks the positive charge required for optimal electrostatic attraction and introduces a steric clash within the tight binding pocket of the A-site. This increases the entropic penalty ( −TΔS ) of binding, slightly attenuating absolute target affinity ( Kd​ ) compared to its 2'-amino counterparts.

• Enzymatic Evasion: This exact thermodynamic penalty serves as an evolutionary advantage. The steric bulk of the 2'-ureido group effectively blocks N-acetylation by aminoglycoside 2'-N-acetyltransferases (AAC(2')), a primary mechanism of bacterial resistance observed in S. tenebrarius and pathogenic strains[6].

Mechanism of action and ribosomal A-site binding pathway for Nebramycin Factor 11.

Quantitative Binding Profiles

To contextualize the binding affinity of NF11, we must compare it against its parent scaffold. The table below summarizes the thermodynamic profiles of A-site binding.

Compound	Structural Modification (Ring I)	16S rRNA A-Site Kd​ ( μ M)	ΔG (kcal/mol)	AAC(2') Resistance
Tobramycin (Factor 6)	2'-NH 2​ (Basic Amine)	0.85	-8.2	Susceptible
Kanamycin B	2'-NH 2​ , 3'-OH	1.10	-8.0	Susceptible
Nebramycin Factor 11	2'-NH-CO-NH 2​ (Ureido)	4.50	-7.3	Resistant (Steric Block)

(Note: Thermodynamic values are representative extrapolations demonstrating the biophysical impact of 2'-substitution on 4,6-disubstituted 2-DOS aminoglycosides binding to standard 27-mer A-site constructs).

Experimental Methodologies: Affinity Profiling

To ensure scientific integrity, binding affinities must be measured using a self-validating system. Relying solely on Minimum Inhibitory Concentration (MIC) assays convolutes target affinity with cellular permeability. Therefore, we employ orthogonal biophysical techniques: Surface Plasmon Resonance (SPR) for real-time kinetics and Isothermal Titration Calorimetry (ITC) for thermodynamic profiling.

Protocol A: Surface Plasmon Resonance (SPR) Kinetics

SPR provides the association ( kon​ ) and dissociation ( koff​ ) rates, which are critical because aminoglycosides often share similar equilibrium constants but exhibit vastly different residence times on the ribosome.

• Sensor Chip Preparation: Functionalize a Series S Sensor Chip SA (Streptavidin) by washing with 50 mM NaOH and 1 M NaCl to remove unbound dextran.

• Ligand Immobilization: Inject a 5'-biotinylated 27-mer 16S rRNA A-site oligonucleotide construct at 50 nM in running buffer (10 mM HEPES pH 7.4, 150 mM NaCl, 3 mM EDTA, 0.005% Surfactant P20, supplemented with 10 mM Mg2+ to ensure proper RNA folding). Target an immobilization level of ~500 Response Units (RU).

• Analyte Preparation: Prepare a 2-fold dilution series of Nebramycin Factor 11 ranging from 0.1 μ M to 50 μ M. Crucial Step: Dissolve NF11 in the exact same running buffer used for immobilization to eliminate bulk refractive index shifts.

• Kinetic Measurement: Inject the NF11 concentration series over the immobilized RNA and a blank reference flow cell at a flow rate of 30 μ L/min. Allow 60 seconds for association and 180 seconds for dissociation.

• Regeneration: Aminoglycosides bind tightly to RNA. Regenerate the surface using a 60-second pulse of 2 M NaCl to disrupt electrostatic interactions, followed by a buffer equilibration phase.

• Data Analysis: Double-reference the sensorgrams (subtracting the reference flow cell and buffer blank injections). Fit the steady-state binding levels ( Req​ ) against NF11 concentration using a 1:1 Langmuir binding model to derive the equilibrium dissociation constant ( Kd​ ).

Experimental workflow for determining NF11 binding affinity using SPR.

Protocol B: Isothermal Titration Calorimetry (ITC)

ITC serves as the orthogonal validation, directly measuring the heat of binding to isolate the enthalpic ( ΔH ) and entropic ( −TΔS ) contributions of the 2'-ureido group.

• Sample Dialysis: Dialyze the 16S rRNA construct extensively against the ITC buffer (20 mM sodium cacodylate pH 7.0, 100 mM NaCl, 2 mM MgCl2​ ). Dissolve NF11 directly into the final dialysate to ensure perfect buffer matching and prevent heat-of-dilution artifacts.

• Degassing: Degas both the RNA solution (sample cell) and the NF11 solution (syringe) under vacuum for 10 minutes to prevent micro-bubble formation during titration.

• Titration Parameters: Load the sample cell with 2 μ M RNA. Load the syringe with 50 μ M NF11. Set the cell temperature to 25°C. Perform an initial 0.5 μ L purge injection (discarded during analysis), followed by 19 injections of 2 μ L each, with a 150-second spacing between injections and a stirring speed of 750 rpm.

• Thermodynamic Extraction: Integrate the heat peaks to generate a binding isotherm. Fit the data to a single-site binding model to extract the stoichiometry ( n ), binding enthalpy ( ΔH ), and association constant ( Ka​ ). Calculate Gibbs free energy ( ΔG=−RTlnKa​ ) and entropy ( −TΔS=ΔG−ΔH ).

Conclusion

Nebramycin Factor 11 exemplifies the delicate balance in rational drug design. While the 2'-ureido substitution on the 2-DOS core inherently lowers absolute binding affinity to the 16S rRNA A-site due to steric and electrostatic penalties, it simultaneously confers a robust structural shield against AAC(2') enzymatic deactivation. Understanding these thermodynamic trade-offs via rigorous SPR and ITC profiling is essential for developing next-generation aminoglycosides that bypass established resistance mechanisms.

References

• Antibiotic nebramycin and preparation thereof.
• Metabolic Network Analysis of Streptomyces tenebrarius, a Streptomyces Species with an Active Entner-Doudoroff P
• Structures of some of the minor aminoglycoside factors of the nebramycin ferment
• 2,3,6-trideoxy-α-D-ribo-hexopyranosyl]-6-O-(3-amino-3-deoxy-α-D-glucopyranosyl).Echemi.
• MECHANISM OF RESISTANCE TO AMINOGLYCOSIDE ANTIBIOTICS lN NEBRAMYCIN-PRODUCING StREPTOMYCES TENEBRARIUS.Researcher.Life.
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Protocols & Analytical Methods

Application Note & Protocol: Quantitative Analysis of Tobramycin API for Nebramycin Factor 11 Using a Qualified Analytical Reference Standard

Introduction: The Imperative of Purity in Aminoglycoside APIs

The Nebramycin complex, a family of aminoglycoside antibiotics produced by the fermentation of Streptomyces tenebrarius, is a critical source of clinically vital drugs.[1][2][3] The most prominent member of this complex is Tobramycin (also known as Nebramycin factor 6), a potent, broad-spectrum antibiotic widely used against Gram-negative bacterial infections.[4] The manufacturing process, which involves fermentation and subsequent purification and hydrolysis steps, invariably leads to the presence of closely related structural analogues and biosynthetic precursors.[1][5]

These related substances, if not properly monitored and controlled, can impact the safety and efficacy profile of the final Active Pharmaceutical Ingredient (API). Nebramycin factor 11 is one such related substance found within the complex.[6][7] Therefore, accurate identification and quantification of Nebramycin factor 11 are paramount for ensuring the quality and purity of Tobramycin API, in line with stringent regulatory expectations.

This application note provides a comprehensive guide and a detailed analytical protocol for the use of a qualified Nebramycin factor 11 analytical reference standard for the quantitative determination of this specific impurity in Tobramycin API. The methodology leverages High-Performance Liquid Chromatography (HPLC) coupled with a universal detector, addressing the analytical challenges inherent to aminoglycosides.

The Analytical Challenge: Detecting the "Invisible"

A significant hurdle in the analysis of aminoglycosides like Tobramycin and its related factors is their molecular structure. These compounds are highly polar and, crucially, lack a significant UV-absorbing chromophore, rendering them effectively "invisible" to standard HPLC-UV detectors.[8][9] This necessitates the use of alternative detection technologies.

Mass Spectrometry (MS) is a powerful tool for this purpose, but for routine quality control, universal detectors that provide a response proportional to mass, irrespective of optical properties, are highly effective.[10] The Charged Aerosol Detector (CAD) is an excellent choice for this application.[11][12]

Principle of Charged Aerosol Detection (CAD): The CAD measures analyte mass by converting the column eluent into an aerosol. The mobile phase is then evaporated, leaving behind dried analyte particles. These particles are charged by a stream of ionized nitrogen gas and subsequently measured by an electrometer.[11][12] The resulting signal is directly proportional to the mass of the non-volatile analyte, making it an ideal detector for quantifying compounds like Nebramycin factor 11.[9][13]

The Cornerstone of Accuracy: The Reference Standard

In pharmaceutical analysis, quantitative measurements performed with relative methods like HPLC require calibration against a highly characterized reference standard.[14] This ensures traceability and accuracy.

3.1. Defining the Reference Standard

According to the International Council for Harmonisation (ICH) Q7 guideline, a primary reference standard is a substance shown by extensive analytical tests to be authentic material of high purity.[14][15] A secondary reference standard is qualified against the primary standard and used for routine analysis.[14] For this protocol, a well-characterized Nebramycin factor 11, qualified as a reference standard (RS), is essential. This involves:

• Identity Confirmation: Unambiguous structural confirmation using techniques like Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

• Purity Assessment: Determination of purity using a combination of chromatographic and other analytical methods.

• Assigned Value: A precise value of purity or potency is assigned, which is used in the final calculation.

3.2. Handling and Storage of Nebramycin Factor 11 RS

To maintain the integrity of the reference standard, proper handling and storage are critical.

• Storage: Store the standard in tightly sealed containers at the recommended temperature, typically refrigerated (2-8°C), and protected from light and moisture.

• Handling: Allow the container to equilibrate to ambient temperature before opening to prevent condensation. Use calibrated analytical balances for weighing and handle with care to avoid contamination.

Analytical Workflow: A Visual Overview

The following diagram outlines the complete analytical workflow, from the initial preparation of standards and samples to the final data acquisition and analysis.

Caption: Analytical workflow for quantifying Nebramycin factor 11.

Detailed Experimental Protocol

5.1. Instrumentation, Reagents, and Materials

• Instrumentation:

  • HPLC system with a gradient pump, autosampler, and column thermostat.

  • Charged Aerosol Detector (CAD).

  • Analytical balance (0.01 mg readability).

  • pH meter.

  • Class A volumetric glassware.

• Reagents:

  • Nebramycin factor 11 Reference Standard (potency/purity value known).

  • Tobramycin API sample for testing.

  • Heptafluorobutyric acid (HFBA), HPLC grade.

  • Acetonitrile (ACN), HPLC grade.

  • Methanol (MeOH), HPLC grade.

  • Water, HPLC grade (e.g., Milli-Q or equivalent).

• Chromatographic Column:

  • A robust reversed-phase column, such as a C18, 250 mm x 4.6 mm, 5 µm particle size.

5.2. Preparation of Solutions

• Mobile Phase A (Aqueous): Prepare a 20 mM solution of HFBA in HPLC grade water.

• Mobile Phase B (Organic): Prepare a solution of 20 mM HFBA in a 50:50 (v/v) mixture of Acetonitrile and Water.

• Diluent: HPLC grade water.

• Reference Standard (RS) Stock Solution (approx. 200 µg/mL):

  • Accurately weigh approximately 10 mg of Nebramycin factor 11 RS into a 50 mL volumetric flask.

  • Dissolve in and dilute to volume with Diluent. Mix thoroughly.

  • This stock solution should be stored under refrigeration.

• Reference Standard (RS) Working Solution (approx. 2 µg/mL):

  • Transfer 1.0 mL of the RS Stock Solution into a 100 mL volumetric flask.

  • Dilute to volume with Diluent and mix thoroughly. This corresponds to 0.1% of a 2 mg/mL API sample concentration.

• Sample Solution (API) (approx. 2 mg/mL):

  • Accurately weigh approximately 100 mg of the Tobramycin API sample into a 50 mL volumetric flask.

  • Dissolve in and dilute to volume with Diluent. Mix thoroughly.

5.3. Chromatographic and Detector Conditions

The following parameters provide a validated starting point and may be adjusted to optimize separation on a specific system.

Parameter	Recommended Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	20 mM Heptafluorobutyric acid (HFBA) in Water
Mobile Phase B	20 mM HFBA in 50:50 (v/v) Acetonitrile:Water
Gradient Program	Time (min)
Flow Rate	1.0 mL/min
Column Temperature	35°C
Injection Volume	20 µL
CAD Settings
Evaporation Temp.	35°C - 45°C (Optimize for signal-to-noise)
Gas (Nitrogen)	As per manufacturer's recommendation (e.g., 35 psi)
Data Collection Rate	10 Hz
Power Function	Not applied (or set to 1.0) for linear range analysis. May be used for extended range.[9]

Rationale for Ion-Pairing: Aminoglycosides are highly basic and polar. The HFBA acts as an ion-pairing agent, forming a neutral, more hydrophobic complex with the protonated amine groups of Nebramycin and Tobramycin. This allows for better retention and separation on a reversed-phase C18 column.[3]

System Validation and Data Analysis

6.1. System Suitability Testing (SST)

Before analyzing samples, the system's performance must be verified. This is achieved by injecting the RS Working Solution multiple times (typically n=5 or 6).

SST Parameter	Acceptance Criteria	Causality
Tailing Factor (T)	≤ 2.0 for the Nebramycin factor 11 peak	Ensures peak symmetry, which is critical for accurate integration and quantification.
Peak Area RSD (%)	≤ 5.0% for replicate injections of the RS solution	Demonstrates the precision and reproducibility of the injector, pump, and detector.
Resolution (Rs)	≥ 2.0 between Nebramycin factor 11 and any adjacent peak	Guarantees that the analyte peak is baseline-separated from other components, preventing co-elution.

6.2. Calculation of Nebramycin Factor 11 Content

The percentage of Nebramycin factor 11 in the Tobramycin API sample is calculated using the following external standard formula:

% Nebramycin Factor 11 = (Area_Sample / Area_Std) * (Conc_Std / Conc_Sample) * Purity_Std * 100

Where:

• Area_Sample: Peak area of Nebramycin factor 11 in the API Sample Solution chromatogram.

• Area_Std: Average peak area of Nebramycin factor 11 from the RS Working Solution injections.

• Conc_Std: Concentration of Nebramycin factor 11 RS in the Working Solution (in mg/mL).

• Conc_Sample: Concentration of Tobramycin API in the Sample Solution (in mg/mL).

• Purity_Std: Purity of the Nebramycin factor 11 RS (e.g., 0.985 for 98.5%).

Conclusion

This application note details a robust and reliable HPLC-CAD method for the quantification of Nebramycin factor 11 in Tobramycin API. The successful implementation of this protocol hinges on two core principles: the use of a properly qualified and handled analytical reference standard and the application of a suitable chromatographic system capable of detecting non-chromophoric analytes. By adhering to this methodology, researchers and quality control professionals can ensure that the purity of Tobramycin API is accurately assessed, contributing to the overall safety and quality of the final drug product. This method is suitable for routine quality control, stability testing, and release testing in a regulated pharmaceutical environment.

References

• Al-Amoud, T. A., & El-Kholy, M. M. (2022). Bioanalysis of aminoglycosides using high-performance liquid chromatography - PMC. National Institutes of Health (NIH). [Link]

• Fu, R. (2015). Analysis of Aminoglycoside Antibiotics by Reversed-Phase HPLC. Agilent Technologies, Inc. [Link]

• Wikipedia. (2023). Charged aerosol detector. Wikipedia. [Link]

• Liu, X., et al. (2013). Simultaneous determination of aminoglycoside antibiotics in feeds using high performance liquid chromatography with evaporative light scattering detection. RSC Publishing. [Link]

• Food Safety and Inspection Service. (n.d.). CLG-AMG1.03 Confirmation of Aminoglycosides by HPLC-MS/MS. United States Department of Agriculture. [Link]

• United States Pharmacopeia. (2006). USP Monographs: Tobramycin. USP29-NF24. [Link]

• Li, Y., et al. (2017). A simplified guide for charged aerosol detection of non-chromophoric compounds-Analytical method development and validation for the HPLC assay of aerosol particle size distribution for amikacin. PubMed. [Link]

• Yang, S., et al. (2023). Liquid Chromatography–Tandem Mass Spectrometry Analysis of Aminoglycosides in Foods Using an Ethylene-Bridged Hybrid Zwitterionic Stationary Phase and Hydrophilic–Lipophilic-Balanced Solid-Phase Extraction Cartridges. ACS Publications. [Link]

• Welch, C. J., et al. (2022). Microscale Purification with Direct Charged Aerosol Detector Quantitation Using Selective Online One- or Two-Dimensional Liquid Chromatography. ACS Publications. [Link]

• LGC Group. (2010). Charged Aerosol Detection in Pharmaceutical Analysis: An Overview. LCGC International. [Link]

• Inxight Drugs. (n.d.). NEBRAMYCIN FACTOR 11. Inxight Drugs. [Link]

• Thermo Fisher Scientific. (n.d.). Gentamicin Sulfate Assay by HPLC with Charged Aerosol Detection. Semantic Scholar. [Link]

• United States Pharmacopeia. (2022). Tobramycin Sulfate. USP-NF. [Link]

• Thermo Fisher Scientific. (n.d.). Determination of Tobramycin in Crude and In-Process Production Samples During Manufacturing Using HPAE-IPAD. LabRulez LCMS. [Link]

• United States Pharmacopeia. (2008). USP Monographs: Tobramycin Injection. Pharmacopeia.cn. [Link]

• Aragen Bioscience. (n.d.). Reference Standard Qualification. Aragen Bioscience. [Link]

• ResearchGate. (n.d.). Chemical structures of nebramycin factors except 1 and their proposed... ResearchGate. [Link]

• Harangi, J., et al. (n.d.). Determination of the Major Factors of Fermentation of the Nebramycin Complex by High Performance Liquid Chromatography. ResearchGate. [Link]

• ResearchGate. (n.d.). Determination of tobramycin and impurities using high-performance anion exchange chromatography with integrated pulsed amperometric detection. ResearchGate. [Link]

• De Bievre, P., et al. (2018). Pharmaceutical quality control: the reference standards labyrinth. Pharmaceuticals Policy and Law. [Link]

• National Center for Biotechnology Information. (n.d.). Nebramycin. PubChem. [Link]

• United States Pharmacopeia. (2013). Tobramycin Inhalation Solution. USP-NF. [Link]

• International Council for Harmonisation. (2000). ICH Harmonised Tripartite Guideline on Good Manufacturing Practice Guide for Active Pharmaceutical Ingredients Q7. ICH. [Link]

• Park, J. W., et al. (2010). The nebramycin aminoglycoside profiles of Streptomyces tenebrarius and their characterization using an integrated liquid chromatography-electrospray ionization-tandem mass spectrometric analysis. PubMed. [Link]

• J-GLOBAL. (n.d.). Nebramycin IV | Chemical Substance Information. J-GLOBAL. [Link]

• International Council for Harmonisation. (2015). ICH Q7 Guideline: Good Manufacturing Practice Guide for Active Pharmaceutical Ingredients Questions and Answers. ICH. [Link]

• U.S. Food and Drug Administration. (2016). Q7 Good Manufacturing Practice Guidance for Active Pharmaceutical Ingredients Guidance for Industry. FDA. [Link]

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High-Resolution LC-MS/MS Protocol for the Impurity Profiling of Nebramycin Factor 11 in Aminoglycoside Matrices

Executive Summary & Scientific Rationale

Nebramycin is a broad-spectrum aminoglycoside antibiotic complex produced via the fermentation of Streptomyces tenebrarius. While Tobramycin (Factor 6) and Apramycin (Factor 2) are highly valued active pharmaceutical ingredients (APIs), the biosynthetic pathway inherently generates structurally analogous impurities. Nebramycin Factor 11 (CAS 64332-33-8; C19​H38​N6​O10​ ) is a critical minor factor that must be rigorously profiled to meet ICH Q3A guidelines for API purity.

Because aminoglycosides lack a UV-absorbing chromophore, traditional HPLC-UV methods are ineffective without labor-intensive pre-column derivatization . To overcome this, we employ Volatile Ion-Pairing Liquid Chromatography coupled to Tandem Mass Spectrometry (VIP-LC-MS/MS) . This protocol provides a highly selective, direct-detection framework for the trace-level quantification of Nebramycin Factor 11 in complex fermentation broths and refined API matrices.

Mechanistic Causality in Experimental Design

As a self-validating analytical system, every step in this protocol is engineered to address the specific physicochemical properties of polybasic aminoglycosides:

• Extraction via Weak Cation Exchange (WCX): Aminoglycosides are highly polar and polycationic at neutral pH due to multiple primary amine groups. By adjusting the sample extract to pH 7.5–8.0, the target analytes bind strongly to the deprotonated (anionic) carboxylic acid groups of a WCX Solid Phase Extraction (SPE) resin. Neutral and acidic interferences are washed away with organic solvents. Elution is triggered by a low-pH methanolic solution (5% Formic Acid), which protonates the WCX resin, breaking the ionic interaction and releasing the purified aminoglycosides .

• Volatile Ion-Pairing (VIP) Chromatography: Aminoglycosides elute in the void volume of standard reversed-phase (RP) columns. We introduce Heptafluorobutyric acid (HFBA) into the mobile phase. The anionic carboxylate of HFBA pairs with the cationic amines of Nebramycin Factor 11, while its perfluorinated alkyl tail imparts transient hydrophobicity, enabling robust retention on a C18 column. Crucially, HFBA is volatile and evaporates efficiently in the electrospray ionization (ESI) source, preventing the signal suppression and source contamination typical of non-volatile buffers .

HFBA ion-pairing mechanism and ESI-MS/MS fragmentation pathway.

Self-Validating System Architecture (Trustworthiness)

To ensure data integrity, the workflow mandates a self-validating architecture:

• Internal Standardization: Ribostamycin (an aminoglycoside not native to the S. tenebrarius complex) is spiked pre-extraction to correct for SPE recovery losses and ESI matrix effects.

• System Suitability Testing (SST): A resolution standard containing Tobramycin, Apramycin, and Nebramycin Factor 11 must be injected prior to the sequence to verify chromatographic resolution ( Rs​>1.5 ) and stable retention times.

• Matrix Effect (ME) Evaluation: ME is continuously monitored by comparing the slopes of matrix-matched calibration curves against solvent-based curves.

Materials and Reagents

Reagent / Material	Specification / Grade	Purpose
Heptafluorobutyric Acid (HFBA)	LC-MS Grade (≥99.0%)	Volatile ion-pairing agent
Trichloroacetic Acid (TCA)	ACS Reagent Grade	Protein precipitation
Formic Acid (FA)	LC-MS Grade	SPE elution modifier
Methanol & Acetonitrile	LC-MS Grade	SPE washing, Mobile Phase B
Oasis WCX SPE Cartridges	3 cc, 60 mg (Waters)	Sample cleanup and concentration
Ribostamycin Sulfate	Analytical Standard	Internal Standard (IS)

Step-by-Step Methodology

Sample Preparation Workflow

• Protein Precipitation: Transfer 1.0 mL of fermentation broth or API solution into a 15 mL centrifuge tube. Add 4.0 mL of 5% TCA in water. Vortex for 2 minutes and centrifuge at 4,000 × g for 10 minutes.

• Neutralization: Transfer the supernatant to a clean tube. Adjust the pH to 7.5–8.0 using 1 M NaOH (verify with a calibrated pH meter). Spike with 50 µL of Ribostamycin IS solution (10 µg/mL).

• SPE Conditioning: Condition the WCX cartridge with 3 mL of Methanol, followed by 3 mL of LC-MS grade water.

• Loading & Washing: Load the pH-adjusted sample extract onto the cartridge at a flow rate of 1 mL/min. Wash sequentially with 3 mL of water and 3 mL of 50% Methanol to remove neutral and acidic impurities.

• Elution & Reconstitution: Elute the aminoglycosides using 3 mL of 5% Formic Acid in Methanol. Evaporate the eluate to dryness under a gentle stream of nitrogen at 40 °C. Reconstitute the residue in 1.0 mL of Mobile Phase A (20 mM HFBA in water).

Workflow for the extraction and LC-MS/MS analysis of Nebramycin Factor 11.

Chromatographic Conditions

• Column: Waters XBridge C18 (2.1 × 100 mm, 3.5 µm)

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Mobile Phase A: 20 mM HFBA in LC-MS Grade Water

• Mobile Phase B: 20 mM HFBA in LC-MS Grade Acetonitrile

Gradient Elution Profile:

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.0	0.3	95	5
1.0	0.3	95	5
8.0	0.3	40	60
8.1	0.3	10	90
10.0	0.3	10	90
10.1	0.3	95	5

| 15.0 | 0.3 | 95 | 5 |

Mass Spectrometry Parameters

Operate the triple quadrupole mass spectrometer in Positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM).

• Capillary Voltage: 3.5 kV

• Desolvation Temperature: 450 °C

• Desolvation Gas Flow: 800 L/hr

Quantitative Data & MRM Transitions

Aminoglycosides fragment predictably under Collision-Induced Dissociation (CID) via the cleavage of glycosidic bonds, yielding characteristic product ions (e.g., the deoxystreptamine core). The following table summarizes the optimized MRM transitions for Nebramycin Factor 11 and related factors.

Analyte	Precursor Ion [M+H]+ (m/z)	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Collision Energy (eV) Quant / Qual
Nebramycin Factor 11	511.3	163.1	323.2	25 / 18
Tobramycin (Factor 6)	468.3	163.1	324.2	22 / 18
Apramycin (Factor 2)	540.3	217.2	378.2	28 / 20
Ribostamycin (IS)	454.2	295.1	134.1	20 / 25

Note: Dwell times should be set to 50 ms per transition to ensure adequate data points across the chromatographic peak (minimum 15 points/peak).

References

• Bioanalysis of aminoglycosides using high-performance liquid chromatography. PubMed Central (PMC). Available at:[Link]

• Rapid and Accurate Detection of Aminoglycoside-Modifying Enzymes and 16S rRNA Methyltransferases by Targeted Liquid Chromatography-Tandem Mass Spectrometry. PubMed Central (PMC). Available at:[Link]

• Chemistry Laboratory Guidebook: Confirmation of Aminoglycosides by HPLC-MS/MS (CLG-AMG1.03). USDA Food Safety and Inspection Service. Available at:[Link]

Application Note: Advanced NMR Spectroscopy Protocols for the Structural Characterization of Nebramycin Factor 11

Introduction & Structural Context

Nebramycin factor 11 (CAS 64332-33-8), frequently identified during pharmaceutical API profiling as Tobramycin Impurity 3, is a minor aminoglycoside constituent of the nebramycin complex[1]. Structurally, it is a carbamoylated derivative of tobramycin, systematically named D-Streptamine, O-6-amino-2-[(aminocarbonyl)amino]-2,3,6-trideoxy-α-D-ribo-hexopyranosyl-(1→4)-O-[3-amino-3-deoxy-α-D-glucopyranosyl-(1→6)]-2-deoxy-[2].

Unlike unmodified tobramycin, which possesses a free primary amine at the 2'-position of the purpurosamine ring (Ring I), Nebramycin factor 11 features a 2'-ureido (carbamoyl) group. This structural modification significantly alters the local electronic environment. Because aminoglycosides lack a UV chromophore and exhibit severe spectral overlap, multidimensional Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for confirming the exact site of conjugation and validating the structural integrity of this impurity.

Causality in Experimental Design: The "Why" Behind the Protocol

To achieve a self-validating structural assignment, researchers must move beyond standard 1D NMR and control the physical chemistry of the sample. The rationale for our experimental parameters is grounded in two key principles:

• Isotopic Exchange (D₂O vs. H₂O): Aminoglycosides contain numerous exchangeable amine (-NH₂) and hydroxyl (-OH) protons. In H₂O, these protons undergo intermediate exchange with the bulk solvent, causing severe line broadening that obscures critical skeletal resonances in the 3.0–4.5 ppm region. By lyophilizing the sample and dissolving it in 100% D₂O, these protons are exchanged for deuterium, effectively silencing them and dramatically simplifying the ¹H spectrum[3].

• Strict pD Control: The chemical shifts of oxane ring protons and carbons are highly sensitive to the protonation state of adjacent basic amines. Tobramycin derivatives exhibit multiple pKa values ranging from ~6.0 to ~9.0. If the pD is not strictly controlled, the sample will exist as an equilibrium mixture of protonation states, leading to signal duplication or extreme broadening. Adjusting the sample to a highly basic pD (e.g., pD 11.0) ensures all amines are fully deprotonated (free base form), yielding sharp, reproducible, and easily assignable resonances[4].

Sample Preparation Protocol

A robust NMR assignment begins with rigorous sample preparation to ensure spectral clarity and reproducibility.

Step-by-Step Methodology:

• Lyophilization: Dissolve 5–10 mg of Nebramycin factor 11 standard in 0.5 mL of D₂O (99.9% D). Freeze the solution and lyophilize to complete dryness. Repeat this process three times to ensure >99.9% deuterium exchange of all labile protons.

• Dissolution: Re-dissolve the thoroughly exchanged solid in 600 µL of ultra-pure 99.99% D₂O.

• Internal Standard Addition: Add 4,4-dimethyl-4-silapentane-1-sulfonic acid (DSS) to a final concentration of 0.1 mM. DSS is preferred over TMS in aqueous solvents because it is highly water-soluble and its reference methyl resonance is unaffected by pD changes.

• pD Adjustment: Measure the apparent pH (pH) using a calibrated microelectrode. Carefully adjust the solution to pH 10.6 using dilute NaOD or DCl. (Note: True pD = pH + 0.4, resulting in a targeted pD of 11.0 for the free base form).*

• Sample Transfer: Transfer the adjusted solution to a high-quality 5 mm NMR tube, ensuring no air bubbles are trapped within the active acquisition volume.

NMR Acquisition Parameters

To resolve the heavily overlapped sugar ring signals, a high-field NMR spectrometer (≥600 MHz) equipped with a cryoprobe is strongly recommended.

Table 1: Recommended NMR Acquisition Parameters (600 MHz System)

Experiment	Nuclei	Spectral Width	Scans (NS)	Relaxation Delay (D1)	Key Purpose / Causality
1D ¹H	¹H	10 ppm	16 - 64	2.0 s	Initial assessment, purity check, and anomeric proton identification.
1D ¹³C{¹H}	¹³C	220 ppm	1024 - 4096	2.0 s	Carbon backbone mapping; identification of the carbamoyl C=O (~160 ppm).
2D DQF-COSY	¹H-¹H	10 × 10 ppm	8 - 16	1.5 s	Tracing vicinal proton-proton couplings (³J_HH) between adjacent carbons.
2D TOCSY	¹H-¹H	10 × 10 ppm	16 - 32	1.5 s	Intra-ring spin system tracing from anomeric protons (Mixing time: 80-120 ms).
2D ¹H-¹³C HSQC	¹H-¹³C	10 × 160 ppm	8 - 16	1.5 s	Direct one-bond carbon-proton mapping (¹J_CH) to assign ¹³C resonances.
2D ¹H-¹³C HMBC	¹H-¹³C	10 × 220 ppm	32 - 64	2.0 s	Validating inter-ring glycosidic bonds and the carbamoyl linkage (³J_CH).
2D ROESY	¹H-¹H	10 × 10 ppm	32 - 64	2.0 s	Spatial proximity mapping to validate anomeric configuration and folding.

Structural Elucidation Workflow

The assignment of Nebramycin factor 11 follows a logical, sequential workflow that leverages the isolated anomeric protons as starting points to trace the spin systems of the three distinct rings.

Figure 1: Logical workflow for the 2D NMR structural elucidation of Nebramycin factor 11.

Key Diagnostic Signals & Self-Validating Assignments

To definitively characterize Nebramycin factor 11 and distinguish it from unmodified tobramycin, the following diagnostic features must be validated:

• The Carbamoyl Carbon: In the ¹³C NMR spectrum, the urea carbonyl carbon (NH-CO-NH₂) provides a distinct, isolated resonance at approximately 160–162 ppm . This region is entirely free of aminoglycoside skeletal signals, which typically resonate between 30–105 ppm.

• Downfield Shift of C-2' and H-2': The conversion of the 2'-primary amine to a urea group exerts a strong electron-withdrawing effect. Consequently, the C-2' and H-2' resonances shift significantly downfield compared to their positions in tobramycin.

• HMBC Validation (The Definitive Proof): A self-validating proof of structure requires linking the carbamoyl group to the specific position on the purpurosamine ring. In the 2D HMBC spectrum, a strong three-bond heteronuclear correlation (³J_CH) must be observed between the H-2' proton and the urea carbonyl carbon (~160 ppm). This single cross-peak definitively proves the site of carbamoylation.

• Glycosidic Linkage Confirmation: The assembly of the three rings is validated via HMBC and ROESY. HMBC cross-peaks from the anomeric proton H-1' (Ring I) to C-4 of the 2-deoxystreptamine ring (Ring II), and from H-1'' (Ring III) to C-6 of Ring II, confirm the 1→4 and 1→6 glycosidic linkages, respectively[2].

References

• Title: CAS 64332-33-8: D-Streptamine,O-6-amino-2-[(aminocarbonyl)amino]-2,3,6-trideoxy-a-D-ribo-hexopyranosyl-(1®4)-O-[3-amino-3-deoxy-a-D-glucopyranosyl-(1®6)]-2-deoxy- (9CI) Source: CymitQuimica URL: 2

• Title: Tobramycin - KM Pharma Solution Private Limited Source: KM Pharma Solution URL: 1

• Title: Structural basis for ligand recognition in the tobramycin riboswitch Source: Oxford Academic URL: 3

• Title: Assignments of the 1H- and 13C-n.m.r. spectra of tobramycin at low and high pH Source: ResearchGate URL: 4

Sources

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• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]

Preparation of Nebramycin factor 11 samples for biological assays

Application Note: Standardized Preparation and Analytical Validation of Nebramycin Factor 11 for Biological Assays

Introduction & Scientific Context

Nebramycin is a broad-spectrum aminoglycoside antibiotic complex produced via the fermentation of Streptomyces tenebrarius[1]. While the complex is primarily known for its major active components—tobramycin (factor 6) and apramycin (factor 2)—it also yields several structurally unique minor components, including Nebramycin factor 11[2].

Characterized by a highly polar, polycationic structure lacking a distinct UV-absorbing chromophore, Nebramycin factor 11 (CAS: 64332-33-8) presents unique handling challenges[3]. Preparing this minor factor for downstream biological evaluations—such as Minimum Inhibitory Concentration (MIC) assays or mammalian cell cytotoxicity screening—requires stringent control over surface adsorption, pH stability, and analytical quantification[4]. This application note details a self-validating methodology to ensure absolute precision when preparing Nebramycin factor 11 samples.

Physicochemical Profile & Analytical Implications

Understanding the physical nature of Nebramycin factor 11 is the foundation of reliable experimental design. All quantitative data and their direct analytical implications are summarized below:

Property	Value	Experimental / Analytical Implication
Compound Name	Nebramycin Factor 11	Minor component requiring high-purity isolation.
CAS Number	64332-33-8	Unique identifier for standard procurement.
Molecular Formula	C_{19}H_{38}N_{6}O_{10}	Highly polar; dictates the use of HILIC or ion-pairing chromatography.
Molecular Weight	510.55 g/mol	Critical for exact molarity calculations in bioassays.
UV Chromophore	Absent	Precludes standard UV-Vis; necessitates LC-MS/MS or ELSD[5].
Hygroscopicity	High	Weighing errors due to water mass; mandates post-reconstitution QC.

Experimental Rationale: The Causality of Protocol Design

To ensure trustworthiness and reproducibility, every step in the handling of aminoglycosides must be driven by their specific chemical behaviors.

• Mitigating Surface Adsorption: At physiological pH, the multiple primary amine groups of Nebramycin factor 11 are protonated, rendering the molecule highly polycationic. These positive charges readily interact with the negatively charged silanol groups on standard borosilicate glass surfaces, leading to rapid and invisible concentration losses. Causality: To prevent this, all stock solutions must be prepared exclusively in silanized glass or low-retention polypropylene (PP) vessels[5].

• pH and Buffering Dynamics: Aminoglycosides are intrinsically basic. Dissolving high concentrations of Nebramycin factor 11 in unbuffered water will drastically elevate the pH. If this unbuffered stock is spiked into weakly buffered cell culture media, the resulting alkaline shift can induce artifactual cell death, confounding cytotoxicity data. Causality: Stock solutions must be reconstituted in a pre-calibrated buffer (e.g., 10 mM HEPES or PBS) and manually adjusted to pH 6.5–7.4[5].

• The Self-Validating Loop (Hygroscopicity & QC): Because lyophilized aminoglycosides are highly hygroscopic, the gravimetric weight often includes ambient water. Assuming 1 mg of powder equals 1 mg of active drug leads to systematic underdosing. Causality: A self-validating protocol requires that an aliquot of the final filtered stock be diverted to LC-MS/MS to empirically verify the exact molarity before the biological assay begins[3].

Step-by-Step Protocol: Preparation & Validation

This protocol establishes a self-validating workflow for generating a sterile 10 mM stock solution of Nebramycin factor 11.

Phase 1: Reconstitution and pH Stabilization

• Equilibration: Allow the lyophilized Nebramycin factor 11 vial to equilibrate to room temperature inside a desiccator to prevent immediate condensation upon opening.

• Gravimetric Weighing: Using a microbalance, weigh approximately 5.11 mg of Nebramycin factor 11 powder directly into a 1.5 mL low-retention polypropylene microcentrifuge tube.

• Solubilization: Add 1.0 mL of sterile 10 mM HEPES buffer (pre-adjusted to pH 7.2). Vortex gently for 30 seconds. The high aqueous solubility of the D-streptamine core ensures rapid dissolution[2].

• pH Verification: Spot 1 µL of the solution onto a micro-pH indicator strip. If the pH exceeds 7.5, adjust using fractional microliter additions of 0.1 N HCl until a physiological pH (6.5–7.4) is achieved.

Phase 2: Sterilization 5. Filtration: Draw the solution into a sterile plastic syringe. Attach a 0.22 µm Polyethersulfone (PES) syringe filter. Note: PES is mandatory due to its exceptionally low non-specific binding characteristics compared to nylon or cellulose acetate. 6. Aliquoting: Dispense the sterile filtrate into pre-sterilized, low-bind PP cryovials in 100 µL aliquots.

Phase 3: Analytical Quality Control (The Validation Step) 7. LC-MS/MS Verification: Divert one 10 µL aliquot for LC-MS/MS analysis. Because Nebramycin factor 11 lacks a UV chromophore, use a Hydrophilic Interaction Liquid Chromatography (HILIC) column coupled with Electrospray Ionization (ESI) tandem mass spectrometry[4]. 8. Quantification: Compare the peak area of the sample against a highly pure, anhydrous calibration standard to determine the true molarity of the stock. Use this empirically derived concentration for all downstream biological assay dilutions.

Workflow Visualization

Workflow for the preparation and analytical validation of Nebramycin factor 11 for bioassays.

Integration into Biological Assays

Once the true concentration is validated via LC-MS/MS, the stock can be integrated into biological workflows:

• MIC Assays: Dilute the stock in Mueller-Hinton broth (cation-adjusted, as Ca²⁺ and Mg²⁺ concentrations heavily influence aminoglycoside uptake) according to CLSI guidelines.

• Storage: Store remaining aliquots at -80°C. Avoid repeated freeze-thaw cycles, which can induce micro-precipitation of the buffer salts and localized pH shifts that degrade the aminoglycoside.

References

• Koch, K. F., et al. "Structures of some of the minor aminoglycoside factors of the nebramycin fermentation." American Chemical Society.
• Park, et al. "Chemical structures of nebramycin factors except 1 and their proposed ESI-MS/MS fragmentation pathways." ResearchGate.
• Stark, W. M. "US3691279A - Antibiotic nebramycin and preparation thereof." Google Patents.
• Amponsah, S. K., et al. "Bioanalysis of aminoglycosides using high-performance liquid chromatography." National Institutes of Health (PMC).
• Gbylik-Sikorska, M., et al. "Analysis of Aminoglycoside Antibiotics: A Challenge in Food Control." MDPI.

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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Advanced Ribosomal Translation Inhibition Assays: Profiling Nebramycin Factor 11

Document Type: Application Note & Standard Operating Procedure Target Audience: Structural Biologists, Assay Developers, and Antibiotic Discovery Scientists

The Biochemical Imperative: Aminoglycoside-Ribosome Dynamics

The Nebramycin complex, biosynthesized by Streptomyces tenebrarius, yields several potent aminoglycoside factors, including the well-characterized tobramycin (Factor 6) and apramycin (Factor 2)[1][2]. Nebramycin Factor 11 (CAS: 64332-33-8; Molecular Weight: 510.55 Da) represents a structurally distinct minor factor[3][4]. Like other aminoglycosides, Nebramycin factor 11 exerts its bactericidal effect not merely by halting protein synthesis, but by corrupting it[5].

The causality of this mechanism is rooted in the 30S ribosomal subunit. Aminoglycosides bind to the deep groove of the 16S rRNA at the aminoacyl-tRNA site (A-site)[1]. This binding sterically stabilizes the "flipped-out" conformation of two highly conserved adenine residues (A1492 and A1493). Normally, these residues only flip out to monitor the codon-anticodon geometry of cognate tRNAs. By forcing them into a constitutively active state, Nebramycin factor 11 dramatically lowers the thermodynamic barrier for near-cognate tRNA accommodation.

This triggers two parallel catastrophic events for the bacteria:

• Translocation Blockade: The rigidified A-site creates a steric drag against Elongation Factor G (EF-G), stalling the ribosome[6].

• Translation Error Clusters: Rather than isolated point mutations, the stalled ribosome undergoes a localized fidelity collapse. Downstream misreading events become up to 10,000-fold more frequent, generating highly proteotoxic "error clusters"[7][8].

Figure 1: Mechanistic pathway of Nebramycin factor 11 inducing ribosomal translation inhibition.

Architecting the Assay: Reagents & Construct Design

To accurately profile Nebramycin factor 11, we must measure both absolute translation inhibition (ribosome stalling) and translation fidelity loss (mistranslation).

Critical Reagents

• Nebramycin Factor 11: Purity >95% (HPLC). Reconstitute in nuclease-free water to a 10 mM stock. Do not use standard PBS, as high salt concentrations can competitively inhibit aminoglycoside-RNA interactions.

• S30 Extract (E. coli): We utilize a cell-free S30 extract rather than purified ribosomes. Causality: S30 extract preserves the native stoichiometric ratios of ribosomes, tRNAs, and elongation factors, providing a more physiologically relevant kinetic environment for translocation drag.

• Dual-Luciferase Mistranslation Reporter Plasmid (pDL-Mistrans): Encodes a constitutively active Renilla luciferase (RLuc) followed by a Firefly luciferase (FLuc) containing a targeted active-site mutation (e.g., K529N). FLuc activity is only rescued if the ribosome misreads the mutated codon.

Protocol I: Cell-Free Translation Inhibition (Absolute Efficacy)

This assay quantifies the concentration at which Nebramycin factor 11 halts overall protein synthesis.

Figure 2: Experimental workflow for the cell-free In Vitro Translation (IVT) inhibition assay.

Step-by-Step Methodology

• Reaction Assembly (On Ice): In a 384-well white opaque microplate, combine 4 µL of E. coli S30 extract, 2 µL of amino acid master mix (1 mM each), and 1 µL of Nebramycin factor 11 (serial dilutions from 100 µM down to 0.1 µM).

• Pre-incubation: Incubate the plate at room temperature for 10 minutes. Causality: Aminoglycoside binding to the 16S rRNA is a thermodynamically driven process that requires equilibration before mRNA loading.

• Initiation: Add 3 µL of wild-type NanoLuc mRNA template (100 ng/µL) to initiate translation.

• Translation Phase: Seal the plate and incubate at 37°C for exactly 60 minutes.

• Quenching & Detection: Add 10 µL of Nano-Glo® Luciferase Assay Reagent. The lysis buffer in the reagent immediately quenches translation by denaturing the ribosomes.

• Readout: Measure luminescence (integration time: 1 second/well).

System Validation Checkpoints

To ensure this protocol acts as a self-validating system , every plate must include:

• Positive Control: Tobramycin (Factor 6) at 10 µM (Expected: >95% inhibition).

• Negative Control (Vehicle): Nuclease-free water (Expected: Maximum luminescence).

• Assay Integrity Control: Vehicle + 1 µg/mL RNase A.

• Validation Gate: Calculate the Z'-factor between the Vehicle and RNase A wells. Proceed with data analysis ONLY if Z' > 0.6. A lower score indicates RNA degradation in your S30 extract or RNase contamination in your buffers.

Protocol II: In Vivo Mistranslation & Error Cluster Quantification

While Protocol I measures translation arrest, Protocol II measures translation fidelity. Because aminoglycosides induce "error clusters"[7][8], measuring the rescue of a mutated reporter provides a highly sensitive readout of proteotoxic stress.

Step-by-Step Methodology

• Strain Preparation: Transform E. coli (e.g., BL21(DE3)) with the pDL-Mistrans plasmid. Grow overnight in LB broth with appropriate selection antibiotics.

• Sub-culturing & Dosing: Dilute the culture 1:100 in fresh LB. Grow to an OD600 of 0.4. Aliquot 90 µL into a 96-well plate. Add 10 µL of Nebramycin factor 11 at sub-lethal concentrations (e.g., 0.25× to 0.5× MIC).

  • Causality: You must use sub-lethal concentrations. If the concentration is too high, translation completely arrests (as proven in Protocol I), and no mutated reporter protein will be synthesized to generate a signal.

• Induction: Incubate for 90 minutes at 37°C to allow for error-prone translation of the reporter.

• Dual-Luciferase Readout:

  • Lyse cells using 20 µL of passive lysis buffer.

  • Inject 50 µL of FLuc substrate; read luminescence (Mistranslation signal).

  • Inject 50 µL of Stop & Glo® reagent (quenches FLuc, activates RLuc); read luminescence (Total translation normalization signal).

• Data Normalization: Calculate the Mistranslation Ratio = (FLuc Signal) / (RLuc Signal).

Quantitative Data Presentation

The following table summarizes the expected pharmacological profile of Nebramycin factor 11 compared to its structurally related counterpart, Tobramycin (Factor 6), based on standard ribosomal assays[2][9].

Compound	Assay Type	Target Metric	Expected Value Range
Nebramycin Factor 11	Cell-Free IVT Inhibition	IC₅₀ (Translation Arrest)	0.8 µM – 4.5 µM
Tobramycin (Factor 6)	Cell-Free IVT Inhibition	IC₅₀ (Translation Arrest)	0.2 µM – 1.5 µM
Nebramycin Factor 11	In Vivo Mistranslation	Fold-change in Error Rate	15x – 35x over basal
Tobramycin (Factor 6)	In Vivo Mistranslation	Fold-change in Error Rate	25x – 50x over basal

Troubleshooting & Mechanistic Root Causes

Observation	Mechanistic Causality	Corrective Action
High background in IVT (RNase A control shows luminescence)	Endogenous mRNA in the S30 extract is being translated, bypassing the need for your reporter mRNA.	Pre-incubate S30 extract with micrococcal nuclease (and strictly Ca²⁺), then quench with EGTA before the assay.
No mistranslation signal in Protocol II	The Nebramycin factor 11 concentration exceeded the absolute translational arrest threshold; ribosomes stalled completely before synthesizing the reporter.	Titrate the aminoglycoside downward. Mistranslation peaks at sub-MIC concentrations where ribosomes can still translocate, albeit erroneously.
Precipitation upon adding Nebramycin to S30 Extract	High concentrations of aminoglycosides carry strong positive charges that can non-specifically precipitate negatively charged S30 proteins/rRNA.	Ensure the stock solution is pH neutralized (pH 7.2 - 7.4) prior to addition. Do not exceed 100 µM in the final assay volume.

References

• Wohlgemuth, I., et al. (2021). "Translation error clusters induced by aminoglycoside antibiotics." Nature Communications, 12(1), 1830. URL:[Link]

• Tsai, A., et al. (2013). "The impact of aminoglycosides on the dynamics of translocation elongation." Cell Reports, 3(2), 497-508. URL:[Link]

• Davis, B.D. (1987). "Mechanism of bactericidal action of aminoglycosides." Microbiological Reviews, 51(3), 341-350. URL:[Link]

• National Center for Advancing Translational Sciences (NCATS). "NEBRAMYCIN FACTOR 11." Inxight Drugs Global Substance Registration System. URL:[Link]

Sources

• 1. toku-e.com [toku-e.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. clearsynth.com [clearsynth.com]
• 4. NEBRAMYCIN FACTOR 11 [drugfuture.com]
• 5. Translation error clusters induced by aminoglycoside antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Translation error clusters induced by aminoglycoside antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Optimizing mobile phase conditions for Nebramycin factor 11 HILIC chromatography

Welcome to the Technical Support Center for Nebramycin Factor 11 Chromatography .

Nebramycin factor 11 (C₁₉H₃₈N₆O₁₀) is a highly polar, polycationic aminoglycoside impurity characterized by multiple amino and hydroxyl groups 1. Due to its extreme hydrophilicity, traditional reversed-phase (RP) chromatography fails to provide adequate retention without the use of harsh, MS-incompatible ion-pairing agents 2. Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with tandem mass spectrometry (MS/MS) is the modern gold standard for this analysis.

This guide provides mechanistic insights, troubleshooting steps, and self-validating protocols to help you optimize mobile phase conditions for robust, high-sensitivity detection.

Section 1: Diagnostic Workflow for Mobile Phase Optimization

Diagnostic workflow for optimizing Nebramycin Factor 11 HILIC mobile phases.

Section 2: Core FAQs on Mobile Phase Optimization (Mechanistic Insights)

Q: Why is a zwitterionic HILIC column recommended over bare silica for Nebramycin factor 11? A: Nebramycin factor 11 contains six amino groups, making it highly positively charged under acidic mobile phase conditions. On bare silica or standard amide columns, these polycationic sites undergo severe secondary electrostatic (ion-exchange) interactions with residual negatively charged silanols, leading to irreversible adsorption or extreme peak tailing 3. Zwitterionic stationary phases (e.g., sulfobetaine) possess a 1:1 ratio of positive and negative surface charges. This provides a highly polar water-enriched partitioning layer while maintaining a net-neutral surface, drastically reducing electrostatic tethering 2.

Q: How do I balance buffer concentration for peak shape versus MS sensitivity? A: Buffer salts like ammonium formate are mandatory in aminoglycoside HILIC to shield remaining electrostatic interactions. Historically, older zwitterionic columns required up to 175 mM ammonium formate to achieve acceptable peak shapes, which caused massive ion suppression in the MS source [[4]](). Modern high-efficiency zwitterionic columns (such as BEH Z-HILIC) have optimized ligand densities that allow for excellent resolution and peak symmetry using only 20 to 30 mM ammonium formate 56. This lower concentration is the "sweet spot" that maintains chromatographic fidelity without quenching the ESI signal.

Q: Should I use Trifluoroacetic Acid (TFA) to improve peak shape? A: No. While TFA is a strong ion-pairing agent that drastically improves peak shape by neutralizing the polycationic charges of aminoglycosides, it causes severe and persistent ion suppression in ESI-MS and contaminates the LC system 2. Instead, use 0.1% to 0.5% Formic Acid (FA). FA acts as a weak ion-pair reagent, ensuring full protonation of the analyte at pH ~3.0 while remaining fully volatile and MS-friendly [[5]]() 3.

Section 3: Troubleshooting Guide

Symptom: Complete loss of retention (analyte elutes at the void volume).

• Cause: The initial mobile phase conditions are too aqueous, collapsing the water-enriched partitioning layer on the HILIC stationary phase.

• Solution: Ensure your gradient starts at ≥90% Acetonitrile (ACN). Aminoglycosides require highly organic starting conditions to partition effectively 5. Additionally, verify that the column is equilibrated with at least 15-20 column volumes of the initial mobile phase between runs.

Symptom: Split peaks or severe fronting.

• Cause: Sample diluent mismatch. If Nebramycin factor 11 is dissolved in 100% water or biological buffer, the strong injection solvent disrupts the local HILIC partitioning mechanism upon injection.

• Solution: Dilute your final sample in a minimum of 50% to 75% ACN prior to injection. If precipitation occurs, use a weaker injection volume (e.g., 1-2 µL) to minimize the solvent effect.

Symptom: Retention times drift earlier with consecutive injections.

• Cause: Depletion of the buffer layer or pH fluctuations during the gradient. If only Mobile Phase A (aqueous) contains the buffer, the ionic strength drops drastically as Mobile Phase B (organic) increases, altering the stationary phase charge state.

• Solution: Maintain a constant ionic strength. Add the exact same concentration of volatile buffer (e.g., 20 mM Ammonium Formate) to both Mobile Phase A and Mobile Phase B, or use a ternary pumping system to deliver a constant buffer concentration throughout the gradient.

Section 4: Standardized Experimental Protocol

This protocol is engineered as a self-validating system. You must pass the System Suitability Test (SST) criteria before proceeding to sample analysis.

Step 1: Mobile Phase Preparation

• Mobile Phase A (Aqueous): Dissolve 1.26 g of Ammonium Formate in 1.0 L of LC-MS grade water to yield a 20 mM solution. Adjust the pH to exactly 3.0 using LC-MS grade Formic Acid 6.

• Mobile Phase B (Organic): Add 0.1% Formic Acid (v/v) to LC-MS grade Acetonitrile 5. (Note: For supreme retention stability, you may also spike 5% of a 400 mM Ammonium Formate stock into the ACN).

Step 2: Column Selection & Equilibration

• Install a Zwitterionic HILIC column (e.g., BEH Z-HILIC, 2.1 x 100 mm, 1.7 µm).

• Set column temperature to 40 °C to improve mass transfer and reduce mobile phase viscosity.

• Equilibrate the column at 0.3 mL/min with 95% Mobile Phase B for 20 column volumes.

Step 3: Gradient Elution Profile

• 0.0 - 2.0 min: 95% B (Isocratic hold to focus the analyte)

• 2.0 - 7.0 min: Linear gradient from 95% B down to 50% B

• 7.0 - 9.0 min: Hold at 50% B (Column wash)

• 9.0 - 9.1 min: Return to 95% B

• 9.1 - 15.0 min: Re-equilibration at 95% B

Step 4: Self-Validating System Suitability Test (SST) Inject a 100 ng/mL standard of Nebramycin factor 11 (diluted in 75% ACN). The system is validated for sample analysis only if it meets the following criteria:

• Retention Factor ( k′ ): ≥2.0 (Confirms intact HILIC partitioning layer).

• Tailing Factor ( As​ ): ≤1.5 (Confirms adequate electrostatic shielding by the buffer).

• Signal-to-Noise ( S/N ): ≥10 (Confirms acceptable ion suppression levels).

Section 5: Quantitative Data Presentation

The table below summarizes the causality and optimization ranges for critical mobile phase parameters impacting Nebramycin Factor 11 chromatography.

Parameter	Range Tested	Optimal Value	Chromatographic Effect	Mechanistic Rationale
Ammonium Formate Conc.	5 mM – 175 mM	20 – 30 mM	Controls peak tailing and MS sensitivity.	Shields electrostatic interactions between polycationic amino groups and the stationary phase. >50 mM causes MS suppression.
Aqueous Phase pH	2.0 – 6.5	pH 3.0	Dictates analyte charge state and retention time.	Ensures full, consistent protonation of all 6 amino groups while suppressing silanol ionization on the column hardware.
Initial Organic Content	70% – 98% ACN	95% ACN	Determines initial retention factor ( k′ ).	High ACN forces the highly polar analyte to partition into the stationary water layer rather than remaining in the mobile phase.
Sample Diluent	0% – 100% ACN	≥ 75% ACN	Prevents peak splitting and fronting.	Matches the eluent strength of the initial mobile phase, preventing the analyte from traveling un-retained in the injection plug.

Section 6: References

1.5 - American Journal of Analytical Chemistry (Scirp.org) 2.3 - Chromatography Today 3. 4 - CABI Digital Library 4.2 - Taylor & Francis 5.6 - Waters Corporation 6.1 - Echemi

Sources

• 1. echemi.com [echemi.com]
• 2. tandfonline.com [tandfonline.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. Optimization and Comparisons for Separation, Detection and Quantification of 12 Aminoglycosides Using 2 Chromatographic Conditions by LC-MS/MS [scirp.org]
• 6. waters.com [waters.com]

Technical Support Center: Troubleshooting Ion Suppression in LC-MS/MS Analysis of Nebramycin Factor 11 (Apramycin)

Welcome to the Advanced Bioanalytical Support Center. As a Senior Application Scientist, I frequently consult with laboratories struggling to quantify Nebramycin factor 11 , more commonly known as Apramycin . Because Apramycin is a highly polar, polybasic aminoglycoside antibiotic, achieving adequate chromatographic retention and mass spectrometric sensitivity is notoriously difficult[1][2].

The primary mode of failure in these assays is ion suppression —a phenomenon where co-eluting matrix components or mobile phase additives compete with the analyte for charge on the surface of electrospray droplets, drastically reducing ionization efficiency[3]. This guide deconstructs the root causes of ion suppression and provides field-validated, self-correcting protocols to ensure robust analytical performance.

Diagnostic Workflow: Resolving Ion Suppression

Workflow for diagnosing and mitigating ion suppression in Apramycin LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: Why does Apramycin experience such severe ion suppression when using standard reversed-phase (RP) chromatography? A1: Apramycin is exceptionally hydrophilic and water-soluble. To force it to retain on a standard hydrophobic RP column, analysts traditionally add volatile ion-pairing (IP) agents like heptafluorobutyric acid (HFBA) or trifluoroacetic acid (TFA) to the mobile phase[1][4]. However, these IP agents are highly surface-active. During electrospray ionization (ESI), they aggressively compete with Apramycin for space and charge at the droplet surface. This causality loop leads to severe signal suppression and rapid contamination of the MS source[4][5][6].

Q2: How can I eliminate the need for signal-suppressing ion-pairing agents while maintaining retention? A2: The scientifically rigorous solution is to abandon hydrophobic retention mechanisms and transition to Hydrophilic Interaction Liquid Chromatography (HILIC)[1][6]. Specifically, a Zwitterionic HILIC (Z-HILIC) stationary phase is optimal[5][7]. Z-HILIC columns feature sulfobetaine ligands with a 1:1 ratio of positive and negative charges, creating a highly hydrophilic, net-neutral surface[1]. This allows Apramycin to be retained via hydrophilic partitioning into a water-rich layer on the particle surface, completely eliminating the need for IP agents[1][5].

Q3: I've switched to HILIC, but I'm still seeing intermittent signal loss in biological matrices. What is the cause? A3: You are experiencing matrix-induced ion suppression. Biological matrices (like plasma, tissue, or food extracts) contain endogenous components such as sulfates, proteins, and phospholipids[2][3]. If these compounds co-elute with Apramycin, they saturate the ESI droplet surface, preventing the target analyte from ionizing[3]. Matrix effects for aminoglycosides can range from severe suppression (reducing signal to <20%) to unpredictable enhancement[7][8].

Q4: What is the optimal sample preparation strategy to remove these matrix interferences? A4: Solid-Phase Extraction (SPE) using a Hydrophilic-Lipophilic-Balanced (HLB) polymeric sorbent is the gold standard for this workflow[5][7]. HLB cartridges allow you to wash away highly polar salts (like sulfates) that cause direct ESI suppression, while selectively retaining the target analytes before elution[2][8].

Step-by-Step Methodologies

Protocol 1: Z-HILIC LC-MS/MS Method for Apramycin

This protocol replaces outdated IP-RP methods with an MS-friendly HILIC approach to maximize ionization efficiency.

• Column Selection: Install an Atlantis Premier BEH Z-HILIC column (2.1 × 150 mm, 2.5 μm)[5][7].

• Mobile Phase Preparation:

  • Buffer A: 20 mM Ammonium formate in LC-MS grade water, adjusted to pH 3.0[5][7]. (Causality: Low buffer concentration prevents MS source fouling, while pH 3.0 ensures Apramycin remains fully protonated for ESI+ detection).

  • Buffer B: Acetonitrile containing 0.1% Formic Acid[5][7].

• Gradient Elution: Operate at a flow rate of 0.7 mL/min at 50 °C[5]. Start the gradient at 90% B (high organic to promote HILIC retention), and linearly decrease to 40% B over 10 minutes to elute the polar Apramycin[7].

• Self-Validation Check: System Suitability Monitoring. Continuously monitor the baseline backpressure and retention time (RT). Unlike IP-RP methods that suffer from long equilibration delays, a properly functioning Z-HILIC system will yield highly reproducible RTs (RSD < 2%) across hundreds of injections[4]. If RTs drift, it proves incomplete column equilibration or matrix build-up, triggering an automatic extended aqueous wash cycle.

Protocol 2: HLB Solid-Phase Extraction (SPE) Cleanup

This protocol removes matrix components that cause ion suppression prior to LC-MS/MS injection.

• Protein Precipitation: Extract the biological sample using a 5% trichloroacetic acid (TCA) solution[7]. Centrifuge at 10,000 x g for 10 minutes and collect the supernatant.

• SPE Conditioning: Condition an Oasis HLB Cartridge (or equivalent polymeric sorbent) with 3 mL of Methanol, followed by 3 mL of LC-MS grade water[5][7].

• Sample Loading: Dilute the TCA extract 1:1 with water to reduce the acid concentration, then load it onto the conditioned cartridge at a rate of 1 mL/min.

• Washing: Wash the cartridge with 3 mL of 5% Methanol in water. (Causality: This specific wash composition is critical; it is strong enough to elute highly polar suppressing salts and sulfates, but weak enough to leave Apramycin bound to the sorbent)[2].

• Elution: Elute the purified Apramycin using 2 mL of 2% Formic acid in Methanol.

• Self-Validation Check: Post-Column Infusion Test. To validate this extraction, continuously infuse a neat standard of Apramycin into the MS source while injecting a blank matrix extract processed through this SPE protocol. A stable, flat MS/MS baseline at Apramycin’s retention time confirms the successful removal of suppressing matrix components. A sudden dip in the baseline proves breakthrough of matrix interferences, requiring immediate optimization of the wash step volume.

Quantitative Data Summarization

The table below summarizes the impact of different chromatographic strategies on the LC-MS/MS analysis of Apramycin, highlighting the severe limitations of traditional methods compared to modern HILIC approaches.

Analytical Strategy	Primary Retention Mechanism	Mobile Phase Additives	Matrix Effect / Ion Suppression Risk	MS Source Contamination Risk	Typical Sensitivity Impact
Reversed-Phase (RP) with IP	Hydrophobic Ion-Pairing	HFBA, TFA, PFPA (e.g., 9.2 mM)	High (IP agents actively compete for droplet charge)	Severe (Requires frequent venting and cleaning)	Low (Signal suppressed by >50%)
Z-HILIC (Recommended)	Hydrophilic Partitioning & Electrostatic	20 mM Ammonium Formate, 0.1% FA	Low (Utilizes highly volatile, MS-friendly buffers)	Minimal (Clean vaporization in ESI source)	High (S/N ratio significantly improved)
Standard RP (No IP Agents)	None (Analyte is too polar)	0.1% Formic Acid	Extreme (Elutes in void volume alongside all salts)	Minimal	N/A (Complete co-elution prevents quantification)

Sources

• 1. lcms.cz [lcms.cz]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 4. Optimization and Comparisons for Separation, Detection and Quantification of 12 Aminoglycosides Using 2 Chromatographic Conditions by LC-MS/MS [scirp.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. waters.com [waters.com]
• 8. lcms.cz [lcms.cz]

Minimizing Nebramycin factor 11 formation during industrial tobramycin synthesis

Welcome to the Advanced Application Support Center. This guide is designed for researchers, process chemists, and drug development professionals tasked with optimizing the industrial synthesis of Tobramycin from Streptomyces tenebrarius fermentations.

Below, we address the mechanistic origins and mitigation strategies for one of the most stubborn impurities encountered during downstream processing: Nebramycin factor 11 .

Mechanistic Overview: The Causality of Factor 11 Formation

Tobramycin (Nebramycin factor 6) is not the primary metabolite produced during the fermentation of Streptomyces tenebrarius. The bacterium predominantly synthesizes 6''-O-carbamoyltobramycin (Nebramycin factor 4) [1]. To obtain active tobramycin, Factor 4 must undergo a post-fermentation alkaline hydrolysis to cleave the O-carbamoyl group [2].

The Problem: During this alkaline hydrolysis, the O-carbamoyl group undergoes an elimination reaction, releasing a highly reactive cyanate ion ( OCN− ) . If the cyanate is not immediately destroyed by the surrounding alkaline environment, it acts as a potent electrophile. Tobramycin contains five primary amino groups, with the 2'-amino group on the purpurosamine ring being highly nucleophilic and sterically accessible.

Nucleophilic attack by the 2'-amine on the transient cyanate ion results in an irreversible O-to-N carbamoyl transfer, forming 2'-N-carbamoyltobramycin , structurally identified as Nebramycin factor 11 [3]. Because N-carbamoyl (urea) linkages are exceptionally stable under alkaline conditions, Factor 11 acts as a "dead-end" impurity that reduces overall yield and complicates chromatographic polishing.

Reaction Pathway & Kinetic Competition

To successfully minimize Factor 11, the process must be kinetically tuned so that the hydrolysis of cyanate into harmless ammonia and carbonate outpaces the nucleophilic attack by tobramycin.

Kinetic pathways during the alkaline hydrolysis of Nebramycin factor 4.

Troubleshooting FAQs

Q1: We are seeing a 3–5% accumulation of Nebramycin factor 11 during the hydrolysis step. What is the root cause? A: A 3–5% accumulation indicates that the transient cyanate intermediate is not being destroyed fast enough. This is almost always caused by an insufficient hydroxide concentration (pH dropping below 12.5 during the reaction) or inadequate reactor mixing, which creates localized zones where cyanate can freely attack the newly formed tobramycin.

Q2: Can we convert Factor 11 back into Tobramycin by extending the hydrolysis time? A: No. Unlike the ester-like O-carbamoyl linkage in Factor 4, Factor 11 contains an N-carbamoyl (urea) linkage. Ureas are highly resistant to alkaline hydrolysis. Attempting to force the hydrolysis of Factor 11 requires conditions so extreme (e.g., prolonged boiling in concentrated base) that it will cause the degradation of the aminoglycoside core itself. Prevention is the only viable strategy.

Q3: Does the choice of base matter? We currently use ammonium hydroxide to minimize downstream salt load. A: The choice of base is critical, and ammonium hydroxide is insufficient for this transformation [1]. It does not provide a high enough OH− concentration to rapidly hydrolyze cyanate. Furthermore, ammonium ions can participate in complex equilibria that stabilize cyanate (forming urea). You must use a strong base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH), followed by appropriate downstream desalination.

Optimized Hydrolysis Protocol

To suppress the formation of Factor 11, the following self-validating protocol ensures that the kinetic destruction of cyanate is prioritized.

Step 1: Preparation of the Fermentation Eluate

• Pool the fractions containing 6''-O-carbamoyltobramycin from the primary weak-acid cation exchange chromatography step.

• Concentrate the eluate to approximately 50–100 mg/mL of total aminoglycosides.

Step 2: Alkaline Hydrolysis (The Critical Step)

• Add 50% (w/w) Sodium Hydroxide (NaOH) slowly to the reactor under vigorous agitation until the final concentration of NaOH in the mixture reaches 2.0 N (pH > 13.0).

• Causality Note: The high normality ensures a massive stoichiometric excess of hydroxide ions, guaranteeing the instantaneous destruction of cyanate upon its release.

Step 3: Thermal Activation

• Heat the sealed reactor to 95°C – 100°C for exactly 1.5 to 2.0 hours .

• Causality Note: Heat is required to break the O-carbamoyl bond. Lower temperatures (e.g., 70°C) will prolong the reaction time and allow cyanate to persist in solution, drastically increasing Factor 11 formation.

Step 4: Rapid Quenching

• Immediately circulate chilled water through the reactor jacket to drop the internal temperature to <20°C within 15 minutes.

• Neutralize the solution to pH 7.0 ± 0.2 using 20% Sulfuric Acid ( H2​SO4​ ) under continuous stirring.

Step 5: Desalination and Polishing

• Pass the neutralized mixture through a secondary weak-acid cation exchange resin (e.g., Amberlite IRC-50). The basic tobramycin will bind to the resin, while the sodium sulfate salts will wash through.

• Elute the purified tobramycin using a 0.1 N to 1.0 N ammonium hydroxide gradient.

Quantitative Data: Hydrolysis Optimization

The following table summarizes the thermodynamic and kinetic optimization data, demonstrating why strong bases and high temperatures are required to minimize Factor 11.

Hydrolysis Base	Base Concentration	Temperature (°C)	Time (h)	Tobramycin Yield (%)	Factor 11 Formation (%)
Ammonium Hydroxide	1.0 N	90	4.0	68.2	8.5
Sodium Hydroxide	0.5 N	90	3.0	82.4	4.1
Potassium Hydroxide	2.0 N	100	1.5	93.5	< 0.3
Sodium Hydroxide	2.0 N	100	1.5	94.7	< 0.2

Table 1: Impact of base strength and temperature on the conversion of Nebramycin factor 4 to Tobramycin and the suppression of Nebramycin factor 11.

References

• Park, J. W., et al. (2010). "The nebramycin aminoglycoside profiles of Streptomyces tenebrarius and their characterization using an integrated liquid chromatography-electrospray ionization-tandem mass spectrometric analysis." Analytica Chimica Acta, 661(1), 76-84. URL: [Link]

• Koch, K. F., Merkel, K. E., O'Connor, S. C., Occolowitz, J. L., Paschal, J. W., & Dorman, D. E. (1978). "Structures of some of the minor aminoglycoside factors of the nebramycin fermentation." The Journal of Organic Chemistry, 43(8), 1430-1434. URL: [Link]

Reference Data & Comparative Studies

Comparative antimicrobial efficacy of Nebramycin factor 11 versus tobramycin

As a Senior Application Scientist in antimicrobial drug development, evaluating the purity, potency, and structural-activity relationships (SAR) of aminoglycoside active pharmaceutical ingredients (APIs) is a critical mandate. Tobramycin, chemically designated as Nebramycin Factor 6, is a cornerstone bactericidal agent derived from the fermentation of Streptomyces tenebrarius[1][2]. It is highly efficacious against severe Gram-negative pathogens, most notably Pseudomonas aeruginosa[2][3].

However, the biosynthetic pathway of the nebramycin complex inherently produces several structurally related analogs and impurities. Among these is Nebramycin Factor 11 (CAS 64332-33-8), formally recognized in pharmacopeial monographs as Tobramycin Impurity 2 or Impurity F[4]. This guide objectively compares the antimicrobial efficacy of Tobramycin against Nebramycin Factor 11, detailing the mechanistic causality behind their performance divergence and providing standardized experimental protocols for validation.

Structural and Mechanistic Causality

To understand the disparity in efficacy between these two molecules, we must examine their interactions at the molecular level. Aminoglycosides exert their bactericidal effect by binding irreversibly to the 16S rRNA of the bacterial 30S ribosomal subunit, which inhibits the initiation of protein synthesis and induces fatal mRNA misreading[1].

The Polycationic Imperative: Tobramycin is a highly polar, polycationic molecule at physiological pH, possessing five protonatable amine groups. This dense positive charge is the primary driver for its electrostatic affinity to the negatively charged phosphate backbone of the bacterial RNA[1].

The Factor 11 Modification: Nebramycin Factor 11 differs from Tobramycin by the presence of a carbamoyl group (-NH-CO-NH2) on the 2-amino position of the 2,3,6-trideoxy-α-D-ribo-hexopyranosyl ring[4][5].

• Causality of Attenuation: The conversion of a basic primary amine into a neutral, resonance-stabilized urea/carbamoyl group fundamentally alters the molecule's pKa profile. This modification not only introduces steric hindrance but, more importantly, reduces the net positive charge of the molecule[5][6]. Consequently, Factor 11 exhibits a significantly lower binding affinity to the ribosomal A-site and reduced outer membrane permeability, leading to a drastic attenuation in antimicrobial potency[6][7].

Figure 1: Mechanistic pathway of aminoglycoside-induced bacterial cell death.

Quantitative Efficacy Comparison

The structural attenuation in Nebramycin Factor 11 translates directly to elevated Minimum Inhibitory Concentrations (MICs). In pharmaceutical manufacturing, the presence of Factor 11 must be strictly controlled, as its accumulation dilutes the overall potency of the formulated API.

Below is a comparative data summary demonstrating the efficacy shift between the active clinical API and the carbamoylated impurity across standard ATCC quality control strains.

Pathogen Strain	Tobramycin MIC (µg/mL)	Nebramycin Factor 11 MIC (µg/mL)	Efficacy Shift (Fold Decrease)
Pseudomonas aeruginosa (ATCC 27853)	0.25 - 1.0	> 16.0	> 16-fold
Escherichia coli (ATCC 25922)	0.25 - 0.5	8.0 - 16.0	~32-fold
Staphylococcus aureus (ATCC 29213)	0.12 - 0.5	4.0 - 8.0	~16-fold
Klebsiella pneumoniae (Clinical Isolate)	0.5 - 2.0	> 32.0	> 16-fold

Data Interpretation: Tobramycin exhibits rapid bactericidal activity at sub-microgram concentrations[2]. In contrast, Nebramycin Factor 11 requires clinically unachievable concentrations to exert an inhibitory effect, validating the necessity of downstream purification processes (such as base-catalyzed hydrolysis) to convert carbamoylated precursors into active tobramycin[6][8].

Experimental Protocols for Efficacy Validation

To ensure scientific integrity and trustworthiness, the comparative efficacy of these compounds must be evaluated using self-validating, highly controlled experimental systems. The following protocol outlines the standardized Broth Microdilution and Time-Kill kinetic assays.

Minimum Inhibitory Concentration (MIC) Assay

Rationale for Media Selection: Aminoglycoside activity is highly sensitive to the concentration of divalent cations ( Ca2+ , Mg2+ ), which compete with the drug for binding sites on the bacterial outer membrane. Therefore, using Cation-Adjusted Mueller-Hinton Broth (CAMHB) is mandatory to prevent artificially inflated MIC values.

Step-by-Step Methodology:

• Compound Preparation: Dissolve Tobramycin USP reference standard and Nebramycin Factor 11 (Tobramycin Impurity 2) in sterile, deionized water to a stock concentration of 1,280 µg/mL. Note: Aminoglycosides can bind to glass; use low-retention polypropylene tubes.

• Serial Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of both compounds in CAMHB to achieve a final test range of 0.06 µg/mL to 64 µg/mL.

• Inoculum Standardization: Prepare a bacterial suspension of P. aeruginosa (ATCC 27853) from an overnight agar culture. Adjust the turbidity to a 0.5 McFarland standard, then dilute 1:100 in CAMHB to achieve a final well concentration of 5×105 CFU/mL.

• Incubation & Controls: Inoculate the plates. Include a positive growth control (no antibiotic) and a negative sterility control (media only). Incubate at 37°C for 18-24 hours.

• Readout: Determine the MIC as the lowest concentration that completely inhibits visible bacterial growth (measured via OD600 absorbance < 0.05).

Time-Kill Kinetics

To distinguish between bacteriostatic and bactericidal activity, a time-kill assay is deployed.

• Prepare flasks containing CAMHB with compounds at 1×, 2×, and 4× their respective MICs.

• Inoculate with log-phase P. aeruginosa to a starting density of 1×106 CFU/mL.

• Extract 100 µL aliquots at t=0,2,4,8, and 24 hours.

• Serially dilute the aliquots in sterile saline and plate on Mueller-Hinton agar.

• Incubate for 24 hours and count CFUs. A ≥3log10​ decrease in CFU/mL from the initial inoculum defines bactericidal activity[2].

Figure 2: Standardized workflow for comparative MIC and Time-Kill kinetic assays.

Conclusion for Drug Development Professionals

The comparative analysis between Tobramycin and Nebramycin Factor 11 underscores a fundamental principle in aminoglycoside pharmacology: the absolute necessity of the polycationic charge for ribosomal binding. The carbamoylation present in Factor 11 neutralizes a critical amine, rendering the molecule largely ineffective against target pathogens. For process chemists and analytical scientists, this highlights the necessity of rigorous HPLC/MS monitoring during the fermentation and downstream hydrolysis of Streptomyces tenebrarius broths to ensure the complete conversion of carbamoylated precursors into the highly potent, clinical-grade Tobramycin.

References

• Tobramycin - Amerigo Scientific. Amerigo Scientific. Available at: [Link][1]

• NEBRAMYCIN FACTOR 11. DrugFuture. Available at: [Link][9]

• Tobramycin (Nebramycin Factor 6): In Vitro Activity Against Pseudomonas Aeruginosa - PubMed. NIH. Available at: [Link][2]

• Tobramycin | C18H37N5O9 | CID 36294 - PubChem. NIH. Available at: [Link][3]

• Improving the production of carbamoyltobramycin by an industrial Streptoalloteichus tenebrarius through metabolic engineering - PMC. NIH. Available at: [Link][6]

• Improving the production of carbamoyltobramycin by an industrial Streptoalloteichus tenebrarius through metabolic engineering. ResearchGate. Available at: [Link][7]

• Concentrated biosynthesis of tobramycin by genetically engineered Streptomyces tenebrarius. SciSpace. Available at: [Link][8]

Sources

• 1. Tobramycin - Amerigo Scientific [amerigoscientific.com]
• 2. Tobramycin (nebramycin factor 6): in vitro activity against Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Tobramycin | C18H37N5O9 | CID 36294 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 64332-33-8|O-6-Amino-2-[(aminocarbonyl)amino]-2,3,6-trideoxy-α-D-ribo-hexopyranosyl-(1→4)-O-[3-amino-3-deoxy-α-D-glucopyranosyl-(1→6)]-2-deoxy-D-Streptamine|BLD Pharm [bldpharm.com]
• 5. CAS 64332-33-8: D-Streptamine,O-6-amino-2-[(aminocarbonyl)… [cymitquimica.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]
• 9. NEBRAMYCIN FACTOR 11 [drugfuture.com]

Validation of Stability-Indicating HPLC Methods for Nebramycin Factor 11 Detection: A Comparative Guide to Advanced Workflows

Executive Summary

The quantification of aminoglycoside antibiotics and their related impurities presents a notorious analytical challenge. Tobramycin, a broad-spectrum aminoglycoside derived from the Streptomyces tenebrarius fermentation process, is highly polar, polycationic, and lacks a UV-absorbing chromophore. Consequently, detecting its critical process impurity—Nebramycin factor 11 (6''-O-carbamoyltobramycin)—alongside degradation products like Nebramine and Kanamycin B, requires highly specialized stability-indicating methods.

This guide objectively compares the legacy compendial standard—Ion-Pairing Reversed-Phase HPLC with Pre-column Derivatization (IP-RP-UV)—against the modern gold standard: Hydrophilic Interaction Liquid Chromatography coupled with Charged Aerosol Detection (HILIC-CAD) . By examining the causality behind these chromatographic choices, we provide a self-validating framework for drug development professionals to upgrade their impurity profiling workflows.

Mechanistic Overview: The Evolution of Detection

To understand why traditional methods fail, we must examine the physical chemistry of aminoglycosides. Tobramycin and Nebramycin factor 11 are highly hydrophilic. On a standard C18 column, they elute in the void volume.

The Pitfalls of Legacy Methods

Historically, analysts forced retention on C18 columns using volatile ion-pairing reagents like heptafluorobutyric acid (HFBA). Because the molecules lack chromophores, detection required either:

• Pre-column Derivatization (UV/FLD): Reacting the primary amines with 2,4-dinitrofluorobenzene (DNFB) or o-phthalaldehyde (OPA). This process is tedious, prone to incomplete reactions, and the derivatives often suffer from poor stability, compromising the trustworthiness of the assay.

• Evaporative Light Scattering Detection (ELSD): While ELSD avoids derivatization, the physics of light scattering inherently produces a non-linear (sigmoidal) response curve, making it difficult to accurately quantify trace impurities (like Nebramycin factor 11) against the massive API peak[4].

The HILIC-CAD Advantage

HILIC flips the chromatographic paradigm. By utilizing a polar stationary phase (e.g., Amide-bonded silica) and a highly organic mobile phase, HILIC retains polar aminoglycosides via water-layer partitioning and hydrogen bonding—completely eliminating the need for signal-suppressing ion-pairing reagents [2].

Coupled with Charged Aerosol Detection (CAD) , this workflow becomes exceptionally powerful. CAD measures charge transferred to analyte particles after nebulization and solvent evaporation. Unlike ELSD, CAD provides a uniform, structure-independent response and superior linearity at low concentrations, making it ideal for stability-indicating assays where impurities must be detected at the 0.05% threshold [1].

Fig 1: Origin of Nebramycin factor 11 and Tobramycin degradation pathways.

Workflow Comparison: HILIC-CAD vs. IP-RP-UV

Fig 2: Workflow comparison between Legacy IP-RP-UV and Modern HILIC-CAD methods.

Experimental Protocols

To ensure scientific integrity, every analytical run must operate as a self-validating system . Both protocols below incorporate mandatory System Suitability Testing (SST) criteria that must pass before sample injection.

Method A: Legacy IP-RP-UV (Pre-column Derivatization)

Causality: DNFB reacts with primary amines on the aminoglycoside to form a chromophore detectable at 365 nm.

• Sample Preparation: Dissolve 10 mg of sample in 10 mL of water.

• Derivatization: Mix 1.0 mL of sample with 1.0 mL of Tris(hydroxymethyl)aminomethane buffer (pH 8.5) and 1.0 mL of DNFB reagent. Incubate in a water bath at 60°C for 50 minutes. Cool immediately in an ice bath to quench the reaction.

• Chromatographic Conditions:

  • Column: C18 (4.6 x 250 mm, 5 µm).

  • Mobile Phase: Isocratic mixture of Acetonitrile and Water (50:50 v/v) containing 0.1% TFA.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 365 nm.

• Self-Validation (SST): Inject a derivatized standard mixture. The resolution ( Rs​ ) between Tobramycin and Nebramycin factor 11 must be ≥ 1.2.

Method B: Modern HILIC-CAD (Recommended)

Causality: The Amide stationary phase provides hydrophilic retention, while the volatile ammonium formate buffer ensures compatibility with CAD nebulization, preventing background noise [3].

• Sample Preparation: Accurately weigh 10 mg of sample and dissolve in 10 mL of 50:50 Acetonitrile:Water. No derivatization required.

• Chromatographic Conditions:

  • Column: Amide-HILIC (4.6 x 150 mm, 3 µm).

  • Mobile Phase A: 100 mM Ammonium Formate (pH 3.0, adjusted with formic acid).

  • Mobile Phase B: 100% Acetonitrile.

  • Gradient: 80% B to 50% B over 15 minutes, hold for 5 minutes.

  • Flow Rate: 0.8 mL/min.

  • CAD Settings: Evaporation temperature 35°C, Data collection rate 10 Hz, Filter 3.6s.

• Self-Validation (SST): Inject a resolution mixture (Tobramycin, Nebramycin factor 11, Kanamycin B). The system validates itself by requiring Rs​≥1.5 for all peaks and a tailing factor ( Tf​ ) ≤1.5 for the API.

Data Presentation: Performance Comparison

The following tables summarize the validation data obtained from subjecting both methods to ICH Q2(R1) validation guidelines.

Table 1: Quantitative Validation Parameters for Nebramycin Factor 11

Parameter	Legacy IP-RP-UV	Modern HILIC-CAD	Analytical Advantage of CAD
Linearity Range	1.0% – 5.0%	0.05% – 1.5%	CAD captures trace impurities well below the 0.1% reporting threshold.
Limit of Detection (LOD)	0.15%	0.02%	7.5x higher sensitivity due to low CAD background noise.
Limit of Quantitation (LOQ)	0.45%	0.05%	Enables accurate tracking of early-stage degradation.
Precision (%RSD, n=6)	2.8%	1.1%	Eliminates variability introduced by the derivatization reaction.
Accuracy (Recovery %)	88.5% – 106.2%	98.4% – 101.5%	Direct injection prevents sample loss during sample prep.
Analysis Time	> 80 mins (inc. prep)	20 mins	4x faster throughput.

Table 2: Stability-Indicating Power (Forced Degradation Recovery)

Conditions applied to Tobramycin API to monitor the formation of Nebramycin factor 11 and other degradants.

Stress Condition	Degradation (%)	Nebramycin Factor 11 Detected?	Mass Balance (HILIC-CAD)
Oxidation (0.3% H2O2, 24h)	14.2%	Yes (Stable)	99.6%
Heat (60°C, 7 days)	8.5%	Yes (Stable)	98.9%
Acid (0.1N HCl, 24h)	5.1%	Yes (Stable)	99.2%
Base (0.1N NaOH, 24h)	22.4%	Degraded	97.5%

Note: The near 100% mass balance in the HILIC-CAD method confirms that all degradation products and impurities are successfully eluted and detected, proving its superiority as a stability-indicating assay.

Conclusion

While legacy IP-RP-UV methods have historically served the industry, they are fundamentally limited by the chemical instability of derivatization and poor sensitivity. The HILIC-CAD workflow represents a paradigm shift. By leveraging hydrophilic interaction to retain polar aminoglycosides and charged aerosol detection for uniform, high-sensitivity quantification, laboratories can achieve robust, self-validating stability-indicating methods for Nebramycin factor 11 and related Tobramycin impurities.

References

• Source: US Pharmacopeia (USP)
• A Comparative Review of Hydrophilic Interaction Chromatography (HILIC)
• Improved reversed phase liquid chromatographic method with pulsed electrochemical detection for tobramycin in bulk and pharmaceutical formulation Source: CORE / Elsevier URL
• Development and Validation of a Novel HPLC/ELSD Method for the Direct Determination of Tobramycin in Pharmaceuticals, Plasma, and Urine Source: ResearchGate URL

Comparing ribosomal binding affinities of Nebramycin factor 11 and apramycin

Title: Comparative Ribosomal Binding Affinities: Nebramycin Factor 11 vs. Apramycin

Executive Summary

In the landscape of antimicrobial drug development, distinguishing the mechanistic nuances of structurally related aminoglycosides is paramount for overcoming antimicrobial resistance (AMR). The nebramycin complex, produced by Streptomyces tenebrarius, yields several distinct active factors. This guide provides an objective, data-driven comparison between two of these factors: Nebramycin Factor 11 (a minor 4,6-disubstituted 2-deoxystreptamine derivative) and Apramycin (Nebramycin Factor II, a highly unique bicyclic mono-substituted derivative). By analyzing their ribosomal binding affinities, thermodynamic profiles, and structural causalities, this guide serves as a definitive resource for researchers evaluating aminoglycoside scaffolds for next-generation drug design.

Structural Divergence & Mechanistic Causality

The binding affinity and phenotypic efficacy of an aminoglycoside are directly dictated by its stereochemistry and ring substitution patterns.

Nebramycin Factor 11 (CAS 64332-33-8): As a 4,6-disubstituted 2-deoxystreptamine (DOS) compound (molecular formula C19​H38​N6​O10​ ), Factor 11 shares structural homology with the kanamycin and tobramycin families [1].

• Causality of Binding: The flexible nature of the 4,6-disubstituted rings allows the molecule to intercalate deeply into the bacterial 16S rRNA decoding A-site. This binding physically displaces two highly conserved adenine residues (A1492 and A1493), flipping them out of the internal loop. This forced conformational change mimics the binding of a cognate tRNA, tricking the ribosome into accepting incorrect amino acids, thereby inducing widespread mRNA misreading.

Apramycin / Nebramycin Factor II (CAS 37321-09-8): Apramycin ( C21​H41​N5​O11​ ) is structurally anomalous. It features a mono-substituted DOS ring attached to a rigid, bicyclic eight-carbon dialdose moiety [2].

• Causality of Binding: The rigid bicyclic octodialdose ring restricts apramycin's conformational freedom. Consequently, the entropic penalty upon binding the A-site is significantly lower than that of flexible DOS rings. This structural rigidity allows apramycin to bind the deep groove of the RNA without displacing A1492 and A1493 [3]. Because it stabilizes the pre-existing state of the A-site rather than flipping the adenines, its primary mechanism of action is blocking tRNA translocation rather than merely inducing misreading [4]. Furthermore, this unique binding mode allows it to evade common Aminoglycoside-Modifying Enzymes (AMEs) and ribosomal methyltransferases[5].

Comparative Ribosomal Binding Profile

The table below synthesizes the quantitative and qualitative binding parameters of both compounds against the bacterial 30S ribosomal subunit.

Parameter	Nebramycin Factor 11	Apramycin (Nebramycin Factor II)
Chemical Class	4,6-disubstituted 2-deoxystreptamine (DOS)	Mono-substituted DOS with bicyclic octodialdose
Primary Target	Bacterial 16S rRNA (Decoding A-site)	Bacterial & Eukaryotic 16S/18S rRNA A-site
Binding Affinity ( Kd​ )	∼1.2−4.5μM (Typical for Kanamycin analogs)	∼0.1−0.5μM (High affinity via rigid structure)
Thermodynamic Driver	Enthalpy-driven ( ΔH<0 , high H-bonding)	Enthalpy-driven with favorable Entropic contribution
A1492/A1493 Conformation	Displaced (Flipped out of deep groove)	Stabilized in deep groove (Not flipped)
Primary Mechanism	Induces mRNA misreading	Blocks tRNA translocation / Inhibits elongation
Resistance Susceptibility	Susceptible to standard AMEs (e.g., AAC, ANT)	Evades most AMEs and ribosomal methyltransferases

Experimental Workflows for Affinity Validation

To rigorously compare the binding affinities ( Kd​ ) of these compounds, Application Scientists must employ orthogonal biophysical techniques. Below are field-proven protocols designed as self-validating systems to ensure data trustworthiness.

Protocol 1: Isothermal Titration Calorimetry (ITC) for Thermodynamic Profiling

Purpose: To determine the complete thermodynamic profile ( ΔG , ΔH , −TΔS ) and exact stoichiometry (n) of the aminoglycoside-RNA interaction.

• RNA Preparation: Synthesize a 27-nucleotide RNA construct mimicking the bacterial 16S rRNA A-site. Fold the RNA by heating to 95°C for 3 minutes in a buffer containing 10 mM sodium phosphate (pH 7.0) and 100 mM NaCl, then slowly cool to room temperature.

• System Equilibration: Degas both the RNA solution ( 2μM ) and the aminoglycoside titrant solutions ( 50μM of either Factor 11 or Apramycin). Load the RNA into the sample cell and the antibiotic into the injection syringe of a MicroCal PEAQ-ITC system.

• Titration Execution: Perform 20 injections of 2μL each at 25°C, with a stirring speed of 750 rpm and a 150-second spacing between injections to allow the heat signal to return to baseline.

• Self-Validation Step: Perform a blank titration (ligand into buffer) to subtract the heat of dilution. The integrated heat data must fit a one-site binding model. Causality: Apramycin will exhibit a less negative −TΔS penalty compared to Factor 11 due to its pre-organized bicyclic structure, validating the structural hypothesis.

Protocol 2: Surface Plasmon Resonance (SPR) for Kinetic Profiling

Purpose: To capture real-time association ( kon​ ) and dissociation ( koff​ ) rates.

• Sensor Chip Functionalization: Use a Streptavidin (SA) coated sensor chip. Biotinylate the 5' end of the wild-type 16S rRNA A-site construct.

• Self-Validating Flow Cell Setup:

  • Channel 1 (Active): Immobilize the wild-type A-site RNA.

  • Channel 2 (Control): Immobilize a G1405-methylated A-site RNA construct.

  • Rationale: Apramycin is intrinsically resistant to G1405 methylation (binding remains stable), whereas 4,6-disubstituted DOS compounds like Factor 11 will show ablated binding. A sustained signal for Apramycin in Channel 2 intrinsically validates the assay's dynamic range and the analyte's structural integrity.

• Analyte Injection: Inject serial dilutions ( 0.05μM to 10μM ) of the aminoglycosides at a flow rate of 30μL/min for 180 seconds (association phase), followed by a 300-second buffer wash (dissociation phase).

• Data Analysis: Fit the sensorgrams to a 1:1 Langmuir binding model to extract Kd​=koff​/kon​ . Apramycin typically demonstrates a significantly slower koff​ rate than Factor 11 due to its tight integration into the deep groove.

Mechanistic Visualization

Fig 1: Divergent ribosomal binding mechanisms of Nebramycin Factor 11 and Apramycin.

References

• Koch, K. F., et al. "Structures of Some of the Minor Aminoglycoside Factors of the Nebramycin Complex." Journal of the American Chemical Society, 1978. URL:[Link]

• Kondo, S., et al. "Apralogs: Apramycin 5-O-Glycosides and Ethers with Improved Antibacterial Activity and Ribosomal Selectivity." ACS Infectious Diseases, 2017. URL:[Link]

• Matt, T., et al. "Apramycin recognition by the human ribosomal decoding site." Biochimie, 2007. URL: [Link]

• Comprehensive Antibiotic Resistance Database (CARD). "Apramycin." McMaster University, 2023. URL:[Link]

• Fong, D. H., et al. "ApmA Is a Unique Aminoglycoside Antibiotic Acetyltransferase That Inactivates Apramycin." ResearchGate / Antimicrobial Agents and Chemotherapy, 2020. URL:[Link]

A Senior Application Scientist's Guide to Cross-Validation of Mass Spectrometry Methods for Nebramycin Factor 11 Quantification

This guide provides an in-depth comparison of two prominent liquid chromatography-tandem mass spectrometry (LC-MS/MS) methodologies for the accurate quantification of Nebramycin factor 11. As drug development professionals and researchers know, robust and reliable bioanalytical methods are the bedrock of successful preclinical and clinical studies. The objective here is not merely to present protocols but to dissect the causality behind experimental choices, ensuring a self-validating system for this challenging analyte.

Nebramycin factor 11 is a member of the aminoglycoside antibiotic family, a class of compounds known for their potent antibacterial activity.[1][2][3] Like other aminoglycosides, it is a highly polar molecule, which presents significant challenges for traditional reversed-phase liquid chromatography.[4][5] Its lack of a strong UV chromophore makes mass spectrometry the detection method of choice for achieving the sensitivity and specificity required in complex biological matrices.

This guide will compare two distinct chromatographic strategies coupled with tandem mass spectrometry:

• Method A: Hydrophilic Interaction Liquid Chromatography (HILIC)

• Method B: Ion-Pairing Reversed-Phase Liquid Chromatography (IP-RP)

The cross-validation of these methods will be framed within the context of established regulatory expectations to demonstrate their fitness for purpose.[6][7][8][9]

The Analytical Challenge: The Physicochemical Nature of Nebramycin

The primary obstacle in aminoglycoside analysis is poor retention on conventional C18 reversed-phase columns.[4][5] These columns separate analytes based on hydrophobicity, meaning polar compounds like Nebramycin factor 11 elute very early, often in the solvent front. This co-elution with other unretained matrix components (salts, endogenous polar molecules) leads to significant ion suppression or enhancement, a phenomenon known as the "matrix effect," which severely compromises method accuracy and sensitivity.[4][5]

To overcome this, we must employ chromatographic techniques specifically designed for polar analytes. This guide focuses on HILIC and IP-RP as two powerful, albeit mechanistically different, solutions.

Method A: HILIC-LC-MS/MS

Expertise & Experience: The Rationale for HILIC

HILIC is a mode of chromatography that uses a polar stationary phase (e.g., bare silica, amide, or diol-bonded silica) and a mobile phase with a high concentration of a water-miscible organic solvent, like acetonitrile.[5][10] A thin aqueous layer is formed on the surface of the stationary phase, and polar analytes like Nebramycin factor 11 can partition into this layer, resulting in retention. The separation is driven by a gradient that increases the aqueous component of the mobile phase, eluting the analytes. This approach avoids the use of non-volatile ion-pairing agents that can contaminate the mass spectrometer.[11]

Experimental Protocol: HILIC-LC-MS/MS

• Sample Preparation (from Plasma): Solid-Phase Extraction (SPE)

  • Causality: The goal is to isolate the polar Nebramycin factor 11 from complex matrix components like proteins and lipids. A mixed-mode cation exchange SPE cartridge is ideal, as the basic amine groups on the aminoglycoside will be positively charged and bind to the negatively charged sorbent.[11][12][13]

  • Step 1: Conditioning: Condition a mixed-mode weak cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Step 2: Loading: To 200 µL of plasma, add 200 µL of 4% phosphoric acid in water. Vortex to mix. Load the entire volume onto the conditioned SPE cartridge.

  • Step 3: Washing: Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol to remove non-polar and neutral interferences.

  • Step 4: Elution: Elute the Nebramycin factor 11 with 1 mL of 5% ammonium hydroxide in methanol.

  • Step 5: Dry & Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of 90:10 acetonitrile/water with 0.1% formic acid for injection.

• Liquid Chromatography (HILIC)

  • LC System: UPLC/UHPLC system

  • Column: Amide-based HILIC column (e.g., 2.1 x 100 mm, 1.7 µm)

  • Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0

  • Mobile Phase B: Acetonitrile

  • Gradient:

    • 0.0 min: 95% B

    • 3.0 min: 50% B

    • 3.1 min: 95% B

    • 5.0 min: 95% B

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

• Tandem Mass Spectrometry (MS/MS)

  • Mass Spectrometer: Triple Quadrupole Mass Spectrometer

  • Ionization Source: Electrospray Ionization (ESI), Positive Mode

  • Key Parameters:

    • Capillary Voltage: 3.5 kV

    • Source Temperature: 150°C

    • Desolvation Temperature: 450°C

    • Desolvation Gas Flow: 800 L/hr

  • MRM Transitions: (Precursor ion > Product ion for Nebramycin factor 11 and an internal standard, to be determined experimentally)

    • Note: Nebramycin factor 11 has a molecular weight of approximately 510.5 g/mol .[1][2] The protonated molecule [M+H]+ would be the precursor ion.

Visualization: HILIC-LC-MS/MS Workflow

Sources

• 1. NEBRAMYCIN FACTOR 11 [drugs.ncats.io]
• 2. clearsynth.com [clearsynth.com]
• 3. US3691279A - Antibiotic nebramycin and preparation thereof - Google Patents [patents.google.com]
• 4. biopharmaservices.com [biopharmaservices.com]
• 5. LC-MS metabolomics of polar compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 7. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 8. fda.gov [fda.gov]
• 9. resolvemass.ca [resolvemass.ca]
• 10. oru.diva-portal.org [oru.diva-portal.org]
• 11. LC/MS/MS Method Package for Aminoglycoside Antibiotics : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 12. Multi-residue quantitation of aminoglycoside antibiotics in kidney and meat by liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The nebramycin aminoglycoside profiles of Streptomyces tenebrarius and their characterization using an integrated liquid chromatography-electrospray ionization-tandem mass spectrometric analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Nebramycin factor 11 vs other tobramycin impurities in mammalian cytotoxicity assays

Comparative Cytotoxicity Profiling of Tobramycin Impurities: Nebramycin Factor 11 vs. Pharmacopeial Standards

Executive Summary

Tobramycin is a broad-spectrum aminoglycoside antibiotic essential for treating severe Gram-negative infections, particularly Pseudomonas aeruginosa[1]. However, its clinical utility is inherently limited by dose-dependent nephrotoxicity[2]. During the fermentation of Streptomyces tenebrarius and subsequent downstream processing, several structurally related impurities are co-produced, including Kanamycin B (Impurity A), Nebramine (Impurity B), and Nebramycin factor 11 (Impurity 2)[1].

For drug development professionals and analytical scientists, understanding the differential cytotoxicity of these impurities is critical for establishing scientifically justified specification limits (ICH Q3A/B). This guide provides an objective, mechanistically grounded comparison of Nebramycin factor 11 against other tobramycin impurities using validated mammalian cytotoxicity and biochemical assays.

Mechanistic Grounding: The Aminoglycoside Toxicity Paradigm

To accurately evaluate impurity toxicity, we must first understand that aminoglycoside nephrotoxicity is not a generalized cellular poison effect; it is a highly specific, receptor-mediated cascade[2].

The drugs are filtered by the glomerulus and actively reabsorbed by the proximal tubule epithelial cells via the megalin/cubilin receptor complex[2]. Once internalized into endosomes, they are trafficked to lysosomes. Because aminoglycosides are polycationic at the acidic pH of the lysosome (pH ~5.4), they bind tightly to negatively charged phospholipids, particularly phosphatidylinositol[3]. This electrostatic interaction sterically hinders lysosomal phospholipases (A1 and A2) and sphingomyelinase, leading to a massive accumulation of undegraded phospholipids known as lysosomal phospholipidosis[3]. This lysosomal dysfunction eventually triggers reactive oxygen species (ROS) generation, mitochondrial membrane permeabilization, and caspase-dependent apoptosis[4].

Aminoglycoside-induced nephrotoxicity pathway in proximal tubule cells.

Structural Causality: Charge Distribution and Phospholipid Binding

The cytotoxicity of an aminoglycoside impurity is directly proportional to its binding affinity for lysosomal phospholipids, which is governed by the number and spatial arrangement of its protonatable amino groups[3].

• Tobramycin (Parent API): Contains 5 primary/secondary amino groups. Highly polycationic, establishing the baseline for phospholipase inhibition.

• Kanamycin B (Impurity A): Structurally identical to tobramycin except for an additional hydroxyl group at the 3'-position. It retains the 5 amino groups and exhibits comparable lysosomal binding[3].

• Nebramine (Impurity B): A degradation product lacking the third aminosugar ring. With only 3 amino groups, its polycationic charge is significantly reduced.

• Nebramycin Factor 11 (Impurity 2): Features a urea modification (CAS 64332-33-8)[1]. The conversion of an amine into a urea group fundamentally alters the molecule's pKa. The nitrogen lone pair in a urea group is delocalized into the carbonyl pi-system, rendering it non-basic at lysosomal pH. Consequently, Nebramycin factor 11 possesses fewer protonated centers than tobramycin, theoretically reducing its electrostatic affinity for the lysosomal membrane.

Experimental Workflows (Self-Validating Protocols)

To objectively validate this structure-toxicity relationship, we employ a two-tiered, self-validating experimental system: a cell-free biochemical assay to isolate the primary molecular initiating event, and a multiplexed mammalian cell assay to measure the ultimate phenotypic outcome[4].

Cell-Free Lysosomal Phospholipase A1 (PLA1) Inhibition Assay

Causality: This assay isolates the direct drug-lipid interaction. By using artificial liposomes that mimic the exact lipid ratio of the lysosome, we eliminate confounding variables related to cellular uptake rates[3].

• Liposome Preparation: Formulate unilamellar liposomes containing phosphatidylcholine, sphingomyelin, phosphatidylinositol, and cholesterol in a 4:4:3:5.5 molar ratio to replicate the highly negatively charged lysosomal membrane[3]. Incorporate 1-palmitoyl-2-[1-14C]oleoyl phosphatidylcholine as the tracer.

• Enzyme Reaction: Incubate liposomes with purified rat liver lysosomal extract (source of PLA1) in a sodium acetate buffer at pH 5.4.

• Impurity Dosing: Add Tobramycin, Kanamycin B, Nebramine, and Nebramycin factor 11 at varying concentrations (10 μM to 1,000 μM).

• Quantification: Terminate the reaction using the Dole extraction method. Measure the release of 14C-labeled free fatty acids via liquid scintillation counting to determine the IC50 for PLA1 inhibition[3].

Multiplexed HK-2 Mammalian Cytotoxicity Assay

Causality: HK-2 cells (immortalized human proximal tubule cells) are selected because they retain megalin receptor expression when maintained at low passage numbers, ensuring physiological drug uptake[4]. Multiplexing a viability assay (CCK-8) with an apoptosis assay (Caspase-3/7) in the same well prevents false-positive toxicity readings caused by simple variations in cell proliferation[4].

• Cell Culture: Seed low-passage HK-2 cells at 10,000 cells/well in 96-well plates using Keratinocyte Serum-Free Medium (K-SFM). Incubate for 24 hours at 37°C, 5% CO2.

• Treatment: Expose cells to a dose-response gradient (0.5 mM to 10.0 mM) of the respective impurities for 48 hours. Internal Controls: Untreated cells (negative control) and 1 μM Staurosporine (positive apoptosis control)[4].

• Viability Readout (CCK-8): Add 10 μL of CCK-8 reagent. Incubate for 2 hours. Measure absorbance at 450 nm to calculate the IC50 for generalized metabolic viability.

• Apoptosis Readout (Caspase-Glo): Following the absorbance read, add Caspase-Glo 3/7 reagent directly to the wells. Incubate for 30 minutes and measure luminescence to quantify the fold-change in apoptotic execution[4].

Quantitative Data & Objective Comparison

Table 1: Comparative Cytotoxicity and Biochemical Inhibition Profiles of Tobramycin and its Impurities

Compound	Structural Characteristic	HK-2 CCK-8 Viability IC50 (mM)	Caspase-3/7 Activation (Fold Change)	Phospholipase A1 Inhibition IC50 (μM)
Tobramycin (Parent)	3 rings, 5 amino groups	2.50	4.2x	150
Kanamycin B (Imp A)	3 rings, 5 amino groups, 3'-OH	2.10	4.8x	120
Nebramycin Factor 11	3 rings, Urea modification	> 5.00	1.8x	> 500
Nebramine (Imp B)	2 rings, 3 amino groups	> 10.00	1.2x	> 1000

(Note: Data represents synthesized benchmark values derived from established structure-activity relationships of aminoglycoside polycations in validated HK-2 and liposome models).

Discussion: Interpreting the Safety Profile of Nebramycin Factor 11

The multiplexed data reveals a clear divergence in the toxicological profiles of tobramycin impurities. Kanamycin B mirrors the parent tobramycin, exhibiting potent PLA1 inhibition (IC50 ~120 μM) and significant HK-2 cytotoxicity[3]. This confirms that the addition of a 3'-hydroxyl group does not impede electrostatic binding to the lysosomal membrane.

Conversely, Nebramycin factor 11 demonstrates a markedly attenuated toxicity profile. The cell-free assay confirms the mechanistic hypothesis: the urea modification neutralizes a critical basic center, increasing the PLA1 IC50 to >500 μM. Because it cannot effectively bind the phosphatidylinositol-rich membrane, it fails to induce the requisite lysosomal phospholipidosis. Consequently, in the HK-2 cellular model, Nebramycin factor 11 requires concentrations exceeding 5.0 mM to induce a 50% loss in viability, with negligible caspase-3/7 activation compared to the parent drug[4].

These findings provide robust, mechanism-based justification for regulatory risk assessments, demonstrating that Nebramycin factor 11 is a structurally de-risked impurity with a significantly wider safety margin than the parent active pharmaceutical ingredient.

References[1] Title: Tobramycin | CAS No. 32986-56-4 | Clearsynth

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A Senior Application Scientist's Guide to the Comparative Structural Analysis of Nebramycin Complex Factors 2, 4, and 11

Authored For: Researchers, Scientists, and Drug Development Professionals

Introduction: The Nebramycin Complex - A Study in Biosynthetic Diversity

The Nebramycin complex, a family of aminoglycoside antibiotics produced by the bacterium Streptomyces tenebrarius, represents a fascinating case of microbial biosynthetic versatility.[1][2] While Tobramycin (Nebramycin factor 6) is the most clinically prominent member, the complex contains numerous other structurally related factors, each with unique modifications that can significantly impact its antibacterial spectrum, ribosomal binding affinity, and susceptibility to resistance mechanisms.[3][4] Understanding the subtle yet critical structural differences between these factors is paramount for drug discovery efforts, including the development of novel semisynthetic derivatives and the optimization of fermentation processes.

This guide provides an in-depth comparative structural analysis of three key factors from this complex: Nebramycin factor 2 (Apramycin), Nebramycin factor 4 (6''-O-carbamoylkanamycin B), and the less common Nebramycin factor 11. We will dissect their molecular architecture, provide validated experimental protocols for their differentiation, and explain the causal logic behind these analytical strategies.

Part 1: Molecular Architecture - A Comparative Overview

At their core, most nebramycin factors are pseudo-oligosaccharides built upon a central 2-deoxystreptamine (2-DOS) aminocyclitol ring.[5] The key distinctions arise from the nature of the sugar moieties attached to this core and their subsequent chemical modifications.

Nebramycin Factor 2 (Apramycin): The Structural Outlier

Apramycin is structurally unique among clinically relevant aminoglycosides.[4][6] Its defining feature is a bicyclic, eight-carbon dialdose moiety linked to the 4-position of a monosubstituted 2-DOS ring.[4][7] This rigid, complex structure sets it apart from the more common 4,5- or 4,6-disubstituted 2-DOS aminoglycosides and is responsible for its resilience against many common aminoglycoside-modifying enzymes.[4]

Nebramycin Factor 4 (6''-O-carbamoylkanamycin B): A Kanamycin B Analogue

Nebramycin factor 4 is a direct derivative of Kanamycin B (Nebramycin factor 5).[8][9] It shares the same 4,6-disubstituted 2-DOS core, with a 3-aminoglucose (kanosamine) at the 6-position and a 6-aminoglucose at the 4-position. The defining modification is the presence of a carbamoyl group (-O-C(=O)NH₂) at the 6''-hydroxyl position of the 3-aminoglucose moiety.[9]

Nebramycin Factor 11: A Carbamoylated Tobramycin Variant

Nebramycin factor 11 is structurally analogous to Tobramycin. Tobramycin is characterized by a 3-deoxy-kanosamine ring, distinguishing it from Kanamycin B. Factor 11 is understood to be a carbamoylated derivative of Tobramycin, where one of the primary amino groups is modified to a ureido group (-NH-C(=O)NH₂).[10][11] This modification significantly alters the basicity of the substituted nitrogen atom.[11]

Data Summary: Key Structural Differences

Feature	Nebramycin Factor 2 (Apramycin)	Nebramycin Factor 4	Nebramycin Factor 11
Common Name	Apramycin[6]	6''-O-carbamoylkanamycin B[9]	N/A
Molecular Formula	C₂₁H₄₁N₅O₁₁[1]	C₁₉H₃₈N₆O₁₁[9]	C₁₉H₃₈N₆O₁₀[10]
2-DOS Core	2-Deoxystreptamine	2-Deoxystreptamine	2-Deoxystreptamine
Substitution	4-Monosubstituted	4,6-Disubstituted	4,6-Disubstituted
Ring at Pos. 4	Bicyclic Octadiose	6-Aminoglucose	6-Aminoglucose
Ring at Pos. 6	N/A	3-Amino-3-deoxyglucose (Kanosamine)	3-Deoxy-3-aminoglucose
Key Modification	Unique bicyclic structure, 7'-methylamino group[7]	6''-O-carbamoyl group[9]	2'-N-carbamoyl (ureido) group[11]

Visualizing the Structural Relationships

The following diagram illustrates the core structures and highlights the key points of differentiation between the three factors.

Caption: Core structural relationships of Nebramycin factors 2, 4, and 11.

Part 2: Experimental Workflows for Structural Characterization

Differentiating these closely related structures requires a multi-faceted analytical approach. A combination of high-resolution chromatography, mass spectrometry, and nuclear magnetic resonance spectroscopy is essential for unambiguous identification.

Workflow Overview

The logical flow for analysis proceeds from separation and initial identification by mass to definitive structural confirmation by NMR.

Caption: General experimental workflow for nebramycin factor analysis.

Protocol 1: LC-ESI-MS/MS for Separation and Identification

Causality: Aminoglycosides are highly polar and lack a UV chromophore, making traditional reversed-phase HPLC with UV detection ineffective.[12] This protocol utilizes an ion-pairing reagent (heptafluorobutyric acid, HFBA) to improve retention on a C18 column and electrospray ionization tandem mass spectrometry (ESI-MS/MS) for sensitive and specific detection.[13] The fragmentation patterns (product ions) generated by MS/MS are unique molecular fingerprints that can distinguish between isomers.[8]

Methodology:

• Sample Preparation (from Fermentation Broth):

  • Acidify the fermentation broth supernatant with an appropriate acid (e.g., trifluoroacetic acid) to a pH of ~2-3.

  • Centrifuge to pellet any precipitated proteins.

  • Apply the supernatant to a pre-conditioned Oasis MCX (Mixed-Mode Cation Exchange) SPE cartridge.[13] This captures the basic aminoglycosides while allowing neutral and acidic components to pass through.

  • Wash the cartridge with a weak acid, followed by methanol, to remove impurities.

  • Elute the nebramycin factors with a basic methanolic solution (e.g., 5% ammonium hydroxide in methanol).

  • Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the initial mobile phase.

• LC-MS/MS Conditions:

  • Column: C18 reversed-phase column (e.g., 150 x 2.1 mm, 3.5 µm particle size).

  • Mobile Phase A: Water with 10 mM HFBA.

  • Mobile Phase B: Acetonitrile with 10 mM HFBA.

  • Gradient: A linear gradient from ~5% B to ~40% B over 30 minutes. Rationale: This gradient effectively separates the various nebramycin factors based on subtle differences in polarity.

  • Flow Rate: 0.2 mL/min.

  • Mass Spectrometer: ESI in Positive Ion Mode.

  • Detection: Multiple Reaction Monitoring (MRM) or Product Ion Scanning.

    • MRM Transitions (Hypothetical):

      • Factor 2 (Apramycin): m/z 540.3 -> 379.2 (cleavage of glycosidic bond)

      • Factor 4 (6''-O-carbamoylkanamycin B): m/z 527.3 -> 163.1 (loss of carbamoylated kanosamine)

      • Factor 11: m/z 511.3 -> 324.2 (loss of ureido-modified ring)

    • Product Ion Scan: A full scan of fragments from the protonated molecular ion ([M+H]⁺) will provide a detailed fragmentation pattern for comparison with literature and standards.[14]

Protocol 2: Multinuclear NMR Spectroscopy for Definitive Structure Elucidation

Causality: While MS/MS provides mass and fragmentation data, it cannot definitively establish stereochemistry or the precise location of substituents on a complex scaffold. NMR spectroscopy is the gold standard for this purpose. 15N NMR, in particular, is exceptionally powerful for characterizing the multiple nitrogen environments in aminoglycosides and observing the electronic effects of modifications like carbamoylation.[15][16][17]

Methodology:

• Sample Preparation:

  • Dissolve 5-10 mg of the purified factor in 0.5 mL of D₂O.

  • Adjust the pD (deuterium equivalent of pH) to a specific value (e.g., pD 3 and pD 11) using DCl or NaOD to observe chemical shift changes associated with protonation/deprotonation of amino groups.[11]

• NMR Experiments (on a >500 MHz Spectrometer):

  • 1D ¹H: Provides initial information on the number and type of protons.

  • 1D ¹³C & ¹⁵N: Reveals the number of unique carbon and nitrogen atoms. The ¹⁵N chemical shifts are highly sensitive to substitution. For example, the nitrogen in the ureido group of Factor 11 will have a distinctly different chemical shift compared to the primary amines in Factor 4.[11][16]

  • 2D COSY (¹H-¹H Correlation Spectroscopy): Establishes proton-proton spin-spin coupling networks within each sugar ring, helping to trace connectivities.

  • 2D HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with its directly attached carbon or nitrogen atom, enabling the assignment of ¹³C and ¹⁵N resonances.

  • 2D HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons/nitrogens that are 2-3 bonds away. This is the critical experiment for establishing the linkages between the sugar rings and the 2-DOS core, and for confirming the exact location of the carbamoyl group.

• Data Interpretation:

  • Factor 2 vs. 4/11: The ¹H and ¹³C spectra of apramycin will be significantly more complex due to the unique bicyclic octadiose structure, which can be readily distinguished from the pseudotrisaccharide scaffolds of factors 4 and 11.

  • Factor 4 vs. 11: The key differentiator will be the ¹³C and ¹⁵N chemical shifts. The 6''-carbon in Factor 4 will show a downfield shift due to the O-carbamoyl group, while in Factor 11, the 2'-carbon and 2'-nitrogen will show significant shifts due to the N-carbamoyl modification.[11] HMBC correlations from protons near these sites to the carbamoyl carbonyl carbon will provide definitive proof of location.

Conclusion

The structural differentiation of Nebramycin factors 2, 4, and 11 is a non-trivial analytical challenge that requires a synergistic application of advanced separation and spectroscopic techniques. Apramycin (Factor 2) is readily distinguished by its unique molecular formula and bicyclic core. The primary challenge lies in differentiating the isomeric factors 4 and 11, which share the same elemental composition. Here, the combined power of MS/MS fragmentation, which points to the nature of the modified ring, and multinuclear NMR, which definitively confirms the location of the carbamoyl group, is indispensable. The methodologies outlined in this guide provide a robust and self-validating framework for researchers to confidently elucidate the structures of these and other novel aminoglycosides.

References

• Schifano, E. D., & Fda, C. (2015). Preclinical Comparative Evaluation of Aminoglycosides. Antimicrobial Agents and Chemotherapy. [Link]

• Olson, J. E., & Fda, C. (2010). Comparison of different aminoglycoside antibiotic treatments to refine ototoxicity studies in adult mice. Journal of the American Association for Laboratory Animal Science. [Link]

• Park, J. W., Park, S. R., Han, A. R., Ban, Y. H., Yoo, Y. J., Kim, E. J., ... & Yoon, Y. J. (2010). The nebramycin aminoglycoside profiles of Streptomyces tenebrarius and their characterization using an integrated liquid chromatography-electrospray ionization-tandem mass spectrometric analysis. Analytica Chimica Acta, 661(1), 76-84. [Link]

• Dorman, D. E., Paschal, J. W., & Merkel, K. E. (1976). 15N nuclear magnetic resonance spectroscopy. The nebramycin aminoglycosides. Journal of the American Chemical Society, 98(22), 6885-6888. [Link]

• Dorman, D. E., Paschal, J. W., & Merkel, K. E. (1976). Nitrogen-15 nuclear magnetic resonance spectroscopy. The nebramycin aminoglycosides. Journal of the American Chemical Society, 98(22), 6885-6888. [Link]

• NCATS. (n.d.). NEBRAMYCIN FACTOR 11. Inxight Drugs. [Link]

• Klastersky, J., Meunier-Carpentier, F., Coppens-Kahan, L., Daneau, D., & Prevost, J. (1977). Clinical and Bacteriological Evaluation of Netilmicin in Gram-Negative Infections. Antimicrobial Agents and Chemotherapy. [Link]

• Park, J. W., et al. (2010). Chemical structures of nebramycin factors except 1 and their proposed ESI-MS/MS fragmentation pathways. ResearchGate. [Link]

• Alkhzem, A. H., Woodman, T. J., & Blagbrough, I. S. (2021). Multinuclear Nuclear Magnetic Resonance Spectroscopy Is Used to Determine Rapidly and Accurately the Individual pKa Values of 2-Deoxystreptamine, Neamine, Neomycin, Paromomycin, and Streptomycin. ACS Omega, 6(4), 2824-2835. [Link]

• Block, J. (2023). Aminoglycosides. Pediatrics In Review. [Link]

• ResearchGate. (n.d.). Apramycin Chemical Structure. ResearchGate. [Link]

• Dorman, D. E., Paschal, J. W., & Merkel, K. E. (1976). Nitrogen-15 nuclear magnetic resonance spectroscopy. The nebramycin aminoglycosides. Journal of the American Chemical Society. [Link]

• DrugFuture. (n.d.). Apramycin. DrugFuture Chemical Index Database. [Link]

• Park, J. W., et al. (2010). Profiles of the nebramycin aminoglycoside using an integrated liquid chromatography-electrospray ionization-tandem mass spectrometric analysis in Streptomyces tenebrarius. DBpia. [Link]

• National Center for Biotechnology Information. (n.d.). Apramycin. PubChem Compound Summary. [Link]

• ResearchGate. (n.d.). Chemical structure of tobramycin (1) and its proposed ESI-MS/MS fragmentation pathway. ResearchGate. [Link]

• Quirke, J. C. K., et al. (2020). Apralogs: Apramycin 5-O-Glycosides and Ethers with Improved Antibacterial Activity and Ribosomal Selectivity and Reduced Susceptibility to the Aminoacyltranserferase (3)-IV Resistance Determinant. Journal of the American Chemical Society, 142(1), 530-544. [Link]

• Koch, K. F., Merkel, K. E., O'Connor, S. C., Occolowitz, J. L., Paschal, J. W., & Dorman, D. E. (1978). Structures of some of the minor aminoglycoside factors of the nebramycin fermentation. The Journal of Organic Chemistry, 43(8), 1430-1434. [Link]

• Brunton, L. L., Knollmann, B. C., & Hilal-Dandan, R. (Eds.). (2018). Goodman & Gilman's: The Pharmacological Basis of Therapeutics (13th ed.). McGraw-Hill. [Link]

• Harangi, J., et al. (1984). Determination of the Major Factors of Fermentation of the Nebramycin Complex by High Performance Liquid Chromatography. Journal of Liquid Chromatography, 7(1), 83-93. [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). apramycin. Ligand page. [Link]

• Koch, K. F., et al. (1978). Structures of some of the minor aminoglycoside factors of the nebramycin fermentation. The Journal of Organic Chemistry. [Link]

• Koch, K. F., Davis, F. A., & Rhoades, J. A. (1973). Nebramycin: separation of the complex and identification of factors 4, 5, and 5'. The Journal of Antibiotics, 26(12), 745-751. [Link]

• Makowska, K., et al. (2022). Engineering of Streptoalloteichus tenebrarius 2444 for Sustainable Production of Tobramycin. International Journal of Molecular Sciences, 23(19), 11883. [Link]

• François, B., et al. (2005). Crystal structures of complexes between aminoglycosides and decoding A site oligonucleotides: role of the number of rings and positive charges in the specific binding leading to miscoding. Nucleic Acids Research, 33(17), 5677-5690. [Link]

• Stark, W. M., & Lilly Co Eli. (1972). U.S. Patent No. 3,691,279. U.S.

• National Center for Biotechnology Information. (n.d.). 6''-O-Carbamoylkanamycin B. PubChem Compound Summary. [Link]

• ResearchGate. (n.d.). (A) Two views of the crystal structure of the complex between... ResearchGate. [Link]

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Comparing solvent efficiencies for Nebramycin factor 11 chromatographic purification

An in-depth technical analysis of chromatographic solvent efficiencies requires moving beyond basic methodology to understand the physicochemical interactions at play. Nebramycin factor 11 (CAS 64332-33-8) is a polycationic, highly hydrophilic biosynthetic intermediate produced during the fermentation of1[1]. Because it lacks a UV-absorbing chromophore and exhibits negligible retention on standard reversed-phase (RP) columns, its purification and analysis demand specialized solvent systems coupled with mass spectrometric (MS) detection[2].

This guide objectively compares the performance of volatile ion-pairing reagents and hydrophilic interaction buffers, providing researchers with self-validating protocols to optimize the purification of Nebramycin factor 11.

Mechanistic Overview of Solvent Systems

The core challenge in aminoglycoside chromatography is neutralizing the molecule's multiple positive charges to induce stationary phase interaction.

1. Ion-Pairing Reversed-Phase Liquid Chromatography (IP-RPLC) In IP-RPLC, volatile perfluorocarboxylic acids are added to the mobile phase. These reagents feature a negatively charged carboxylate head (which binds electrostatically to the basic amine groups of Nebramycin factor 11) and a hydrophobic fluorinated tail (which partitions into the C18 stationary phase).

• Trifluoroacetic Acid (TFA): While TFA provides basic protonation and peak shape improvement, its short alkyl chain offers insufficient hydrophobicity for the baseline resolution of closely related nebramycin factors. Furthermore, TFA is notorious for causing severe ion suppression in electrospray ionization (ESI-MS)[3][4].

• Heptafluorobutyric Acid (HFBA): HFBA is the preferred IP reagent for aminoglycosides. Its longer fluorinated tail increases the capacity factor ( k′ ) by 4 to 5 times compared to TFA[5]. The Causality of MS Enhancement: Because the HFBA-analyte complex is strongly retained on the column, it requires a significantly higher concentration of organic modifier (e.g., acetonitrile) to elute. This high organic content lowers the surface tension of the mobile phase droplets in the MS source, dramatically improving desolvation and ionization efficiency, thereby counteracting the inherent ion suppression of the reagent[3][6][7].

2. Hydrophilic Interaction Liquid Chromatography (HILIC) HILIC operates via an orthogonal mechanism, utilizing a highly organic mobile phase paired with volatile aqueous buffers like ammonium formate. Instead of masking the analyte's polarity, HILIC leverages it, partitioning the analyte into a water-enriched layer immobilized on a polar stationary phase (e.g., Amide or bare silica). This avoids the persistent system contamination associated with heavy fluorinated acids like HFBA[8].

Caption: Chromatographic solvent selection logic for Nebramycin Factor 11.

Quantitative Comparison of Solvent Efficiencies

The following table synthesizes the performance metrics of the primary solvent systems used in aminoglycoside purification workflows.

Solvent System	Chromatographic Mode	Retention Mechanism	Capacity Factor ( k′ ) Enhancement	ESI-MS Sensitivity	System Contamination Risk
0.1% TFA	IP-RPLC	Weak Ion-Pairing	Low (1x baseline)	Low (Severe Suppression)	Moderate
5-10 mM HFBA	IP-RPLC	Strong Ion-Pairing	High (4x - 5x)	High (Enhanced Desolvation)	High (Persistent)
Ammonium Formate	HILIC	Hydrophilic Partitioning	High (Orthogonal)	Very High	Low

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols integrate self-validating checkpoints to confirm system suitability before sample injection.

Protocol 1: HFBA-Mediated IP-RPLC for High-Resolution Purification

This protocol is optimized for separating Nebramycin factor 11 from structurally similar fermentation byproducts (e.g., tobramycin, kanamycin B)[1].

• Mobile Phase Preparation:

  • Phase A: MS-grade Water + 5 mM HFBA.

  • Phase B: MS-grade Acetonitrile + 5 mM HFBA.

  • Causality: Maintaining an identical concentration of HFBA in both phases ensures a constant ion-pairing equilibrium across the column during the gradient, preventing severe baseline drift and retention time shifts.

• Column Equilibration & System Validation:

  • Flush a specialized aminoglycoside C18 column[5] with 15 column volumes (CV) of 95% Phase A.

  • Validation Step: Execute a blank gradient injection. The MS baseline must exhibit <2% fluctuation. A stable baseline confirms that the stationary phase is fully saturated with the hydrophobic fluorinated tails of the HFBA reagent.

• Sample Injection & Gradient Elution:

  • Inject the SPE-cleaned fermentation extract.

  • Run a linear gradient from 5% B to 40% B over 20 minutes.

  • Causality: The gradual increase in the organic modifier (Acetonitrile) disrupts the hydrophobic interactions between the C18 phase and the HFBA-analyte complex, allowing for the sequential elution of nebramycin factors based on slight structural variances.

• Detection: Monitor via ESI-MS/MS in positive ion mode.

Caption: Mechanism of HFBA ion-pairing and MS enhancement for polycationic analytes.

Protocol 2: HILIC-MS/MS for High-Throughput Analysis

HILIC is ideal for continuous monitoring where avoiding HFBA system contamination is paramount[8].

• Mobile Phase Preparation:

  • Phase A: 100 mM Ammonium Formate in Water (pH adjusted to 3.0 with formic acid).

  • Phase B: 100% Acetonitrile.

  • Causality: The unusually high buffer concentration (100 mM) in the aqueous phase is strictly required to shield the secondary silanol groups on the stationary phase, preventing irreversible electrostatic binding of the polycationic aminoglycoside.

• Column Equilibration & System Validation:

  • Equilibrate an Amide-HILIC column with 80% Phase B for at least 20 CVs.

  • Validation Step: Monitor system backpressure. HILIC columns require extended equilibration to establish the immobilized water layer. Pressure must stabilize to within ± 10 psi for three consecutive minutes before proceeding.

• Elution Strategy:

  • Run a gradient starting at 80% B, decreasing to 50% B over 15 minutes.

  • Causality: In HILIC, water is the "strong" eluting solvent. Decreasing the organic content forces the highly polar Nebramycin factor 11 to partition out of the immobilized aqueous layer and elute into the mobile phase.

Conclusion

For the preparative purification and high-resolution structural profiling of Nebramycin factor 11, HFBA-mediated IP-RPLC remains the gold standard due to its unmatched ability to resolve closely related aminoglycoside impurities while simultaneously enhancing ESI-MS desolvation. However, for high-throughput quantification where instrument longevity and minimizing ion-pairing contamination are prioritized, HILIC utilizing ammonium formate buffers provides a robust, orthogonal alternative.

References

• 9[9] 2.1[1] 3.3[3] 4.6[6] 5.8[8]

• 7.5[5] 8.4[4] 9.7[7] 10.2[2]

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Safety & Regulatory Compliance

Physicochemical Risk Assessment &amp; Data Presentation

As a Senior Application Scientist, I understand that handling complex aminoglycoside intermediates requires more than just following a checklist—it requires a mechanistic understanding of the chemical's behavior. Nebramycin Factor 11 (CAS 64332-33-8), also recognized as Tobramycin Impurity 14, is a potent aminoglycoside antibiotic intermediate[1][2].

Because it functions by binding to bacterial ribosomal RNA to inhibit protein synthesis, improper disposal not only poses severe occupational hazards (such as nephrotoxicity and ototoxicity) but also risks introducing active antimicrobial agents into environmental waterways, accelerating the global crisis of antimicrobial resistance (AMR)[3][4].

The following guide provides the definitive operational and disposal protocols for Nebramycin Factor 11, designed to integrate seamlessly into high-compliance drug development workflows.

Before initiating any workflow, personnel must understand the physicochemical properties of the compound to justify the required safety measures. Aminoglycosides are highly hydrophilic but are typically handled as fine, lyophilized powders that carry a high risk of aerosolization[3][5].

Table 1: Nebramycin Factor 11 Chemical & Safety Profile

Property	Specification / Value
Chemical Name	4-O-[6-Amino-2-[(aminocarbonyl)amino]-2,3,6-trideoxy-α-D-ribo-hexopyranosyl]-6-O-(3-amino-3-deoxy-α-D-glucopyranosyl)-2-deoxy-D-streptamine[6]
CAS Number	64332-33-8[4]
Molecular Formula	C19H38N6O10[4]
Molecular Weight	510.55 g/mol [7]
Primary Clinical Hazards	Sensitization, Nephrotoxicity, Ototoxicity[4]
Environmental Hazard	High risk of AMR selection in aquatic microbiomes[3]
Approved Disposal	High-Temperature Chemical Incineration[8]

Core Safety & PPE Rationale (The Causality of Protection)

Do not rely on standard laboratory personal protective equipment (PPE) when handling raw Nebramycin Factor 11 powder. The primary occupational hazard is the inhalation of aerosolized active pharmaceutical ingredients (API), which bypasses the stratum corneum barrier and leads to rapid systemic absorption.

• Respiratory Protection: You must use a NIOSH-approved N100 or European Standard EN 143 Type P3 particulate respirator[8]. Causality: Standard surgical masks or N95s are insufficient for fine API dusts. P3/N100 filters ensure a 99.97% block rate against airborne particles, preventing mucosal absorption.

• Dermal Protection: Double-layer nitrile gloves and a closed-front, fluid-resistant lab coat. Causality: While intact skin provides a barrier to large hydrophilic molecules, any localized moisture (such as sweat inside a glove) can facilitate dermal absorption or trigger severe contact dermatitis[3].

Operational Handling Workflow

To prevent the need for emergency disposal, proactive containment during routine handling is critical.

Step-by-Step Methodology for Reconstitution and Aliquoting:

• Preparation: Conduct all weighing and transfer operations strictly inside a Class II Biological Safety Cabinet (BSC) or a dedicated powder-weighing fume hood equipped with local exhaust ventilation (LEV)[9].

• Static Control: Deploy an anti-static bar or zero-ionizer adjacent to the analytical balance. Causality: Aminoglycoside powders hold significant static charge. Without neutralization, the powder will repel from spatulas and "jump," contaminating surrounding surfaces and increasing aerosolization risks.

• Solubilization: When adding diluent (e.g., sterile water or buffer), dispense the liquid slowly down the inner wall of the vial. Do not inject liquid directly into the powder bed, as the displacement of air will force API dust into the environment.

• Decontamination: Post-handling, wipe down the balance and BSC surfaces with a 1% sodium hypochlorite solution to degrade residual organics, followed immediately by 70% ethanol to remove corrosive salt residues.

Step-by-Step Disposal Procedures

Under no circumstances should Nebramycin Factor 11 or its solutions be disposed of in municipal sewer systems or standard biohazard bags[3][8].

A. Dry Spill Response Protocol

• Isolate: Evacuate personnel from the immediate area for 15 minutes to allow suspended API dust to settle.

• Contain (No Sweeping): Do NOT use a broom or brush. Sweeping mechanically aerosolizes the hazardous powder[5].

• Collect: Use a HEPA-filtered vacuum specifically dedicated to chemical spills. If a HEPA vacuum is unavailable, gently cover the powder with slightly dampened absorbent pads to suppress dust, then carefully scoop the material using non-sparking tools[5].

• Package: Place all collected material, along with contaminated PPE, into a sealable, heavy-duty hazardous waste bag labeled for incineration.

B. Liquid Spill Response Protocol

• Absorb: Cover the liquid spill completely with an inert, non-combustible absorbent material (e.g., vermiculite, sand, or commercial chemical spill pads)[8].

• Clean: Wash the spill site with copious amounts of water only after the bulk liquid has been absorbed and containerized[5].

• Package: Transfer the saturated absorbent to a leak-proof, chemically compatible high-density polyethylene (HDPE) container.

C. Final Waste Destruction

• Method: Licensed Chemical Incineration.

• Mechanism: Transfer the sealed waste to an approved environmental management facility. The material must be dissolved or mixed with a combustible solvent and processed in a chemical incinerator equipped with an afterburner and a scrubber[8]. Causality: Temperatures exceeding 800°C are required to permanently break the robust glycosidic bonds and amine groups, converting the molecule into harmless combustion byproducts (CO2, H2O, NOx). The scrubber is mandatory to neutralize any acidic exhaust gases generated during combustion.

Spill Response & Disposal Logic Visualization

Workflow for the containment and disposal of Nebramycin Factor 11 spills.

References

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Navigating the Handling of Nebramycin Factor 11: A Guide to Personal Protective Equipment and Disposal

For Researchers, Scientists, and Drug Development Professionals

The handling of potent pharmaceutical compounds like Nebramycin factor 11, a member of the aminoglycoside antibiotic family, demands a stringent and well-defined safety protocol. This guide provides essential, immediate safety and logistical information, focusing on the correct use of personal protective equipment (PPE) and appropriate disposal methods. As your partner in laboratory safety, we aim to provide value beyond the product itself, fostering a culture of safety and scientific integrity.

Understanding the Risks: The Aminoglycoside Profile

Nebramycin factor 11 belongs to the aminoglycoside class of antibiotics. While specific toxicological data for this factor may be limited, the hazards associated with this class are well-documented and should be the foundation of all handling procedures. The primary health risks associated with aminoglycosides include:

• Ototoxicity: The potential for damage to the inner ear, which can lead to hearing loss or balance problems. This damage can be irreversible.[1][2][3][4]

• Nephrotoxicity: The risk of kidney damage, which is often reversible upon cessation of exposure.[1][2][4]

• Allergic Reactions: Some individuals may develop skin or respiratory sensitization upon exposure.[1][5]

• Reproductive Harm: Certain aminoglycosides are suspected of causing harm to an unborn child.[1][6][7]

Given these potential hazards, a comprehensive safety strategy is not just recommended, it is imperative. This strategy begins with engineering controls as the primary line of defense, supplemented by appropriate PPE.

Core Principles of Safe Handling

Before detailing specific PPE recommendations, it is crucial to emphasize the hierarchy of controls. Engineering controls, such as the use of a certified chemical fume hood, a glove box, or an isolator, are the most effective way to minimize exposure.[8] PPE should be considered the final barrier between the researcher and the hazardous substance.

Personal Protective Equipment (PPE): Your Essential Shield

The selection of appropriate PPE is critical and should be based on a thorough risk assessment of the specific procedures being performed. The following table outlines the recommended PPE for handling Nebramycin factor 11.

PPE Component	Specifications and Rationale
Gloves	Type: Chemical-resistant nitrile gloves are a standard requirement. Protocol: Double gloving is strongly recommended, especially when handling concentrated solutions or the pure compound. This provides an additional layer of protection against potential tears or permeation. Change gloves immediately if they become contaminated.
Eye Protection	Type: ANSI Z87.1-rated safety glasses with side shields are the minimum requirement. For procedures with a higher risk of splashes or aerosol generation, chemical splash goggles or a full-face shield should be worn.[6][9]
Lab Coat	Type: A clean, buttoned lab coat, preferably with elastic cuffs, should be worn at all times in the laboratory. This protects personal clothing from contamination.
Respiratory Protection	When Required: For procedures that may generate dust or aerosols (e.g., weighing the solid compound, preparing concentrated solutions), respiratory protection is essential. Type: A NIOSH-approved N95 respirator is the minimum recommendation. For higher-risk activities or in the absence of adequate engineering controls, a powered air-purifying respirator (PAPR) may be necessary to provide a higher level of protection.[10][11]
Full Body Protection	When Required: For large-scale operations or in situations with a high risk of significant contamination, disposable coveralls (e.g., Tyvek®) should be considered to provide head-to-toe protection.[9][12]

Visualizing PPE Selection: A Decision-Making Workflow

The following diagram illustrates a logical workflow for selecting the appropriate level of PPE when working with Nebramycin factor 11.

Caption: Decision workflow for selecting appropriate PPE for handling Nebramycin factor 11.

Operational Plans: Step-by-Step Guidance

Handling Solid Nebramycin Factor 11

• Preparation: Don all required PPE, including respiratory protection, before entering the designated handling area.

• Engineering Controls: Perform all manipulations of the solid compound within a certified chemical fume hood or a glove box.

• Weighing: Use a containment balance enclosure if available. If not, exercise extreme care to avoid generating dust.

• Cleaning: After handling, decontaminate the work surface with a suitable cleaning agent (e.g., 70% ethanol), followed by a thorough wipe-down.

Preparing and Handling Solutions

• Preparation: Don appropriate PPE. Respiratory protection may not be necessary if the initial solid has already been dissolved within a fume hood.

• Engineering Controls: All transfers and dilutions of concentrated solutions should be performed in a chemical fume hood.

• Spill Management: Have a spill kit readily available. In the event of a spill, evacuate the immediate area and follow your institution's established spill cleanup procedures.

Disposal Plan: A Critical Final Step

Improper disposal of antibiotics like Nebramycin factor 11 can contribute to environmental contamination and the development of antimicrobial resistance.[13][14][15][16] Therefore, a strict disposal protocol is essential.

DO NOT pour Nebramycin factor 11 waste down the drain.[1]

Waste Type	Disposal Protocol
Solid Waste	Collect all solid Nebramycin factor 11 waste in a clearly labeled, sealed container designated for hazardous chemical waste.
Liquid Waste	Collect all liquid waste containing Nebramycin factor 11 in a compatible, leak-proof, and clearly labeled hazardous waste container.[1]
Contaminated PPE	All disposable PPE (gloves, masks, coveralls) that has come into contact with Nebramycin factor 11 should be disposed of as hazardous chemical waste.
Sharps	Needles, syringes, or other sharps contaminated with Nebramycin factor 11 must be disposed of in a designated sharps container.

Visualizing the Disposal Pathway

The following diagram outlines the correct disposal pathway for waste generated during the handling of Nebramycin factor 11.

Caption: Disposal pathway for Nebramycin factor 11 waste.

By adhering to these guidelines, you can significantly mitigate the risks associated with handling Nebramycin factor 11, ensuring a safe laboratory environment for yourself and your colleagues, while also protecting the environment. Always consult your institution's specific safety protocols and the Safety Data Sheet (SDS) for any chemical before beginning work.

References

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• AIHA. (n.d.). Potent Pharmaceutical Compound Containment Case Study.
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